Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

Core Science & Biosynthesis

An In-Depth Technical Guide to the In Vitro Mechanism of Action of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

Introduction

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is a synthetic molecule featuring a benzofuran core linked to a cyclopropylamine moiety. While direct pharmacological data on this specific compound is not extensively available in public literature, its structural components suggest a potential for significant activity within the central nervous system. The benzofuran scaffold is present in numerous psychoactive compounds known to interact with serotonergic systems, while the cyclopropylamine group is a classic pharmacophore associated with monoamine oxidase (MAO) inhibition.[1][] This guide provides a comprehensive framework for the in vitro characterization of its mechanism of action, based on a scientifically informed hypothesis of multi-target engagement. We will explore its potential interactions with serotonin receptors, monoamine transporters, and monoamine oxidase enzymes. The protocols detailed herein are designed to provide a robust and validated understanding of the compound's molecular behavior.

Hypothesized Multi-Target Mechanism of Action

Based on its chemical structure, we hypothesize that Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride functions as a modulator of monoaminergic systems through one or more of the following mechanisms:

• Serotonin (5-HT) Receptor Agonism: The benzofuran component is structurally similar to known psychedelic and empathogenic compounds that act as agonists at 5-HT2 receptor subtypes (5-HT2A, 5-HT2B, and 5-HT2C).[3][4]

• Monoamine Transporter Inhibition: Many psychoactive benzofuran derivatives inhibit the reuptake of serotonin (SERT), norepinephrine (NET), and dopamine (DAT), thereby increasing synaptic concentrations of these neurotransmitters.[5]

• Monoamine Oxidase (MAO) Inhibition: The cyclopropylamine structure is a well-established feature of mechanism-based inhibitors of both MAO-A and MAO-B, such as tranylcypromine.[6][7]

This guide will present the in vitro methodologies required to systematically investigate each of these potential mechanisms.

Part 1: Serotonin Receptor Interaction Profile

A critical first step is to determine if and how the compound interacts with serotonin receptors, which are key targets for many psychoactive substances.[8] This involves assessing both binding affinity and functional activity.

Radioligand Binding Assays for 5-HT Receptor Affinity

Expertise & Experience: Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.[9] The principle is a competition between our test compound and a radiolabeled ligand with known high affinity for the target receptor. By measuring the displacement of the radioligand, we can calculate the inhibitory constant (Ki) of our compound, which is an inverse measure of its binding affinity. We will screen against a panel of 5-HT receptor subtypes to establish a selectivity profile.

Experimental Protocol: Competitive Radioligand Binding Assay

• Receptor Preparation: Utilize commercially available membrane preparations from cell lines (e.g., HEK293 or CHO) stably expressing individual human 5-HT receptor subtypes (5-HT2A, 5-HT2B, 5-HT2C).[10]

• Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.1% BSA, pH 7.4).

• Reaction Setup: In a 96-well plate, combine:

  • Receptor membrane preparation (typically 5-20 µg of protein).

  • A fixed concentration of a suitable radioligand (e.g., [³H]-Ketanserin for 5-HT2A, [³H]-LSD for 5-HT2B/2C).[10][11]

  • Varying concentrations of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (e.g., from 10⁻¹⁰ M to 10⁻⁵ M).

• Incubation: Incubate the plates for 60-90 minutes at room temperature to allow the binding to reach equilibrium.[12]

• Separation: Rapidly separate bound from unbound radioligand by vacuum filtration through glass fiber filters (e.g., GF/B or GF/C), followed by several washes with ice-cold wash buffer.[11]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Calculate the IC50 (concentration of the compound that inhibits 50% of specific binding) using non-linear regression. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[12]

Data Presentation: Hypothetical Binding Affinities (Ki)

Receptor Subtype	Radioligand	Hypothetical Ki (nM) of Test Compound
5-HT2A	[³H]-Ketanserin	85
5-HT2B	[³H]-LSD	250
5-HT2C	[³H]-LSD	45

Workflow Visualization

Caption: Workflow for Radioligand Binding Assay.

Functional Assays for Receptor Activity

Expertise & Experience: Binding does not equate to function. A compound can be an agonist (activates the receptor), an antagonist (blocks the receptor), or an inverse agonist (reduces basal receptor activity). Functional assays measure the downstream consequences of receptor binding. For Gq-coupled receptors like the 5-HT2 family, activation leads to an increase in intracellular calcium.[13] We can monitor this change to determine the compound's functional efficacy and potency. Bioluminescence Resonance Energy Transfer (BRET) assays can also be used to measure G-protein activation or β-arrestin recruitment, providing a more proximal readout of receptor activation.[14][15]

Experimental Protocol: Calcium Flux Assay

• Cell Culture: Use a cell line (e.g., CHO or HEK293) stably expressing the 5-HT receptor of interest (e.g., 5-HT2C) and a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).[16]

• Cell Plating: Seed the cells in a 96- or 384-well black, clear-bottom plate and grow to confluence.

• Dye Loading: Incubate the cells with the calcium-sensitive dye according to the manufacturer's protocol.

• Compound Addition: Place the plate in a fluorescence plate reader (e.g., FLIPR). Add varying concentrations of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride and monitor the change in fluorescence over time.

• Data Analysis: The increase in fluorescence corresponds to the increase in intracellular calcium. Plot the peak fluorescence response against the logarithm of the compound concentration to generate a dose-response curve. Calculate the EC50 (effective concentration to produce 50% of the maximal response) and the Emax (maximal effect relative to a known full agonist like serotonin).

Signaling Pathway Visualization

Caption: Workflow for Fluorometric MAO Inhibition Assay.

Data Presentation: Hypothetical MAO Inhibition (IC50)

Enzyme	Hypothetical IC50 (nM)
MAO-A	95
MAO-B	1500

This in-depth technical guide outlines a comprehensive strategy for elucidating the in vitro mechanism of action of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. By systematically evaluating its interactions with key CNS targets—serotonin receptors, monoamine transporters, and monoamine oxidase enzymes—researchers can build a detailed pharmacological profile. The proposed experiments, from initial binding assays to functional characterization, provide a logical and scientifically rigorous pathway to understanding the compound's molecular behavior. The resulting data will be crucial for any further drug development efforts, providing a solid foundation for predicting in vivo effects and potential therapeutic applications.

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An In-depth Technical Guide to Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride: Structural Properties and Molecular Characteristics

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, a heterocyclic amine of significant interest in medicinal chemistry. This document delineates its core structural properties, molecular weight, and key physicochemical characteristics. A detailed, plausible synthetic pathway is outlined, grounded in established chemical principles for the synthesis of related benzofuran derivatives. Furthermore, this guide discusses the potential pharmacological relevance of this compound, particularly in the context of serotonergic systems, and provides a preliminary safety and handling profile. The information presented herein is intended to serve as a foundational resource for researchers engaged in the exploration of novel benzofuran-based compounds for therapeutic applications.

Introduction

The benzofuran scaffold is a privileged heterocyclic motif found in a multitude of natural products and synthetic molecules with diverse and potent biological activities.[1][2] Its derivatives have garnered considerable attention in drug discovery, exhibiting a wide pharmacological spectrum that includes antidepressant, anticancer, antiviral, and antifungal properties.[1] The incorporation of a cyclopropylmethanamine moiety at the 2-position of the benzofuran ring system introduces a unique combination of structural rigidity and lipophilicity, which can significantly influence a molecule's interaction with biological targets. This guide focuses on the hydrochloride salt of Benzofuran-2-YL(cyclopropyl)methanamine, a compound with potential applications in neuroscience research, particularly as a modulator of serotonin receptors.

Molecular Structure and Physicochemical Properties

A thorough understanding of the structural and physicochemical properties of a compound is fundamental to its development as a potential therapeutic agent. This section details the key characteristics of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.

Chemical Structure and Molecular Formula

The chemical structure of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride comprises a central benzofuran ring system, with a cyclopropylmethanamine group attached at the second position of the furan ring. The amine is protonated to form the hydrochloride salt.

Molecular Formula: C₁₂H₁₄ClNO[3]

Chemical Name: Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride[3]

CAS Number: 2792185-89-6[3]

Molecular Weight

The molecular weight of a compound is a critical parameter for a wide range of analytical and experimental procedures.

Property	Value	Source
Molecular Weight	223.7 g/mol	[3]

Physicochemical Data

The following table summarizes the known and predicted physicochemical properties of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. These parameters are crucial for understanding its solubility, stability, and handling requirements.

Property	Value/Information	Source
Physical Form	Solid	[3]
Storage Temperature	2-8 °C	[3]
Purity	Typically available at ≥95%	[3]
InChI Key	SUTQIRASAXRAAK-UHFFFAOYSA-N	[3]

Synthesis and Characterization

Proposed Synthetic Pathway

The proposed synthesis initiates from the commercially available benzofuran-2-carbaldehyde and proceeds through a Wittig reaction to introduce the vinyl group, followed by cyclopropanation and subsequent reductive amination.

Caption: Proposed synthetic workflow for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.

Detailed Experimental Protocol (Hypothetical)

This protocol is a conceptualized procedure based on established chemical reactions and should be optimized and validated in a laboratory setting.

Step 1: Synthesis of 2-Vinylbenzofuran

• To a stirred suspension of methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere at 0 °C, add a solution of n-butyllithium in hexanes dropwise.

• Allow the resulting ylide solution to warm to room temperature and stir for 1 hour.

• Cool the mixture back to 0 °C and add a solution of benzofuran-2-carbaldehyde in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-vinylbenzofuran.

Step 2: Synthesis of Benzofuran-2-yl-cyclopropane

• To a stirred solution of 2-vinylbenzofuran in anhydrous dichloromethane under a nitrogen atmosphere, add a solution of diiodomethane.

• Add a zinc-copper couple portion-wise to the reaction mixture.

• Reflux the mixture overnight.

• Cool the reaction to room temperature and filter to remove excess zinc-copper couple.

• Wash the filtrate with saturated aqueous ammonium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield benzofuran-2-yl-cyclopropane.

Step 3: Synthesis of Benzofuran-2-yl cyclopropyl ketone

• Cool a solution of benzofuran-2-yl-cyclopropane in a mixture of dichloromethane and methanol to -78 °C.

• Bubble ozone through the solution until a blue color persists.

• Purge the solution with nitrogen to remove excess ozone.

• Add dimethyl sulfide (DMS) and allow the reaction to warm to room temperature overnight.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain benzofuran-2-yl cyclopropyl ketone.

Step 4: Synthesis of Benzofuran-2-YL(cyclopropyl)methanamine

• To a solution of benzofuran-2-yl cyclopropyl ketone in methanol, add ammonium acetate and sodium cyanoborohydride.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction with water and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude amine by column chromatography on silica gel.

Step 5: Formation of the Hydrochloride Salt

• Dissolve the purified Benzofuran-2-YL(cyclopropyl)methanamine in anhydrous diethyl ether.

• Cool the solution to 0 °C and add a solution of hydrogen chloride in diethyl ether dropwise until precipitation is complete.

• Collect the resulting solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride as a solid.[3]

Spectroscopic Characterization (Predicted)

While experimental spectra for the title compound are not publicly available, the following are predicted spectroscopic characteristics based on its structure and data from analogous compounds.

¹H NMR (400 MHz, DMSO-d₆):

• δ 8.5-9.0 (br s, 3H): -NH₃⁺ protons.

• δ 7.6-7.2 (m, 4H): Aromatic protons of the benzofuran ring.

• δ 6.9 (s, 1H): Proton at the 3-position of the furan ring.

• δ 4.2 (d, 1H): Methine proton adjacent to the cyclopropyl and amino groups.

• δ 1.2-1.0 (m, 1H): Methine proton of the cyclopropyl ring.

• δ 0.8-0.4 (m, 4H): Methylene protons of the cyclopropyl ring.

¹³C NMR (100 MHz, DMSO-d₆):

• δ 155.0, 150.0, 128.0, 124.0, 122.0, 121.0, 111.0, 105.0: Carbons of the benzofuran ring system.

• δ 55.0: Methine carbon attached to the amino group.

• δ 10.0: Methine carbon of the cyclopropyl ring.

• δ 5.0, 4.0: Methylene carbons of the cyclopropyl ring.

Mass Spectrometry (ESI+):

• m/z: 188.1070 [M+H]⁺ (for the free base)

FTIR (KBr, cm⁻¹):

• ~3000-2800: N-H stretching of the ammonium group.

• ~1600, 1450: C=C stretching of the aromatic ring.

• ~1250: C-O-C stretching of the furan ring.

• ~1020: C-N stretching.

Pharmacological Profile and Mechanism of Action (Hypothesized)

Benzofuran-containing compounds are known to interact with a variety of biological targets.[6] Notably, derivatives of benzofuran have shown significant activity at serotonin receptors, particularly the 5-HT₂C subtype.[7]

Potential as a Serotonin 2C Receptor Agonist

The structural features of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride are consistent with those of known serotonin 2C (5-HT₂C) receptor agonists. The benzofuran core can act as a bioisostere for the indole nucleus present in serotonin, while the cyclopropylmethanamine side chain can engage in key interactions within the receptor's binding pocket.

Caption: Hypothesized mechanism of action and potential therapeutic applications.

Agonism at the 5-HT₂C receptor is a validated mechanism for the treatment of obesity, as it leads to a reduction in food intake.[8] Furthermore, modulation of the 5-HT₂C receptor has been implicated in the pathophysiology of depression and anxiety, suggesting that selective agonists may have therapeutic potential in these disorders.[7]

Structure-Activity Relationship (SAR) Insights

The combination of the benzofuran nucleus with a constrained cyclopropyl group is a key feature that may confer selectivity for the 5-HT₂C receptor over other serotonin receptor subtypes, such as 5-HT₂A and 5-HT₂B. The hydrochloride salt form enhances the aqueous solubility of the compound, which is a desirable property for in vitro and in vivo studies.

Metabolism and Toxicological Profile (Preliminary Assessment)

A comprehensive understanding of a compound's metabolic fate and toxicological profile is paramount for its progression in drug development.

Predicted Metabolism

The metabolism of Benzofuran-2-YL(cyclopropyl)methanamine is anticipated to proceed through several pathways common for aromatic and amine-containing compounds. The cyclopropyl group is generally resistant to oxidative metabolism, which can improve the metabolic stability of the molecule.[9] Potential metabolic transformations include:

• Hydroxylation of the benzofuran ring.

• N-dealkylation is not possible for this primary amine.

• Oxidative deamination of the primary amine.

• Glucuronidation or sulfation of hydroxylated metabolites.

Preliminary Safety and Handling

Based on the available hazard statements for this compound, appropriate safety precautions should be taken during handling.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[10]

• Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[10]

It is imperative to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

Conclusion

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride represents a molecule of interest for researchers in medicinal chemistry and pharmacology. Its structural features suggest a potential interaction with serotonergic systems, particularly the 5-HT₂C receptor, opening avenues for the investigation of its therapeutic utility in a range of central nervous system disorders. The synthetic pathway outlined in this guide provides a logical and feasible approach to its preparation. Further experimental validation of its synthesis, physicochemical properties, and biological activity is warranted to fully elucidate its potential as a research tool or a lead compound for drug development.

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A Comprehensive Technical Guide to the Preclinical Pharmacokinetic Profiling of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

For Distribution to Researchers, Scientists, and Drug Development Professionals

Preamble: Charting the Course for a Novel Benzofuran Derivative

The compound Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride presents a novel chemical entity with potential therapeutic applications. As with any new investigational drug, a thorough understanding of its pharmacokinetic (PK) profile is paramount to its progression through the drug development pipeline. This technical guide provides a comprehensive, in-depth framework for the preclinical pharmacokinetic evaluation of this compound. We will delve into the strategic design of in vivo studies, the intricacies of bioanalytical method development, and the robust analysis of the resulting data. Our approach is grounded in established scientific principles and adheres to regulatory expectations, ensuring the generation of a reliable and interpretable pharmacokinetic data package.

Section 1: Strategic Design of Preclinical In Vivo Pharmacokinetic Studies

The primary objective of the initial in vivo studies is to elucidate the fundamental pharmacokinetic properties of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, including its absorption, distribution, metabolism, and excretion (ADME). The selection of an appropriate animal model is a critical first step.

1.1. Rationale for Animal Model Selection

For initial pharmacokinetic screening, the use of rodent models, such as Sprague-Dawley rats, is a well-established and cost-effective approach.[1] Rodents are widely used in preclinical drug development due to their physiological and metabolic similarities to humans for many compound classes. For more complex studies, particularly those investigating specific metabolic pathways or long-term effects, non-rodent models like Beagle dogs or Cynomolgus monkeys may be considered in later stages.[1][2]

1.2. Dosing Strategy and Route of Administration

To obtain a comprehensive PK profile, both intravenous (IV) and oral (PO) routes of administration should be evaluated.

• Intravenous (IV) Administration: A bolus IV injection allows for the determination of key elimination parameters such as clearance (CL), volume of distribution (Vd), and elimination half-life (t½) in the absence of absorption-related variables.

• Oral (PO) Administration: Oral administration is crucial for assessing the extent and rate of absorption, including bioavailability (F%).

The dose selection should be based on initial in vitro toxicity data or a maximum tolerated dose (MTD) study to ensure the safety of the animals.[3][4] A minimum of three dose levels are typically recommended to assess dose proportionality.

1.3. Blood Sampling Schedule

A well-designed blood sampling schedule is critical for accurately capturing the plasma concentration-time profile. The sampling time points should be frequent enough to characterize the absorption, distribution, and elimination phases. A typical schedule for a compound with an unknown half-life might include samples at:

• Pre-dose (0 h)

• Post-IV dose: 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours.

• Post-PO dose: 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours.

The exact timing may be adjusted based on preliminary data.

Experimental Workflow for In Vivo Pharmacokinetic Study

Caption: Workflow for the in vivo pharmacokinetic study of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.

Section 2: Bioanalytical Method Development and Validation

A robust and validated bioanalytical method is the cornerstone of any pharmacokinetic study. The method must be sensitive, specific, accurate, and precise for the quantification of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in the biological matrix of interest (e.g., plasma).

2.1. Analytical Technique Selection

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS or LC-MS/MS) is the gold standard for the quantification of small molecules in biological matrices due to its high sensitivity and selectivity.[5][6][7]

2.2. Sample Preparation

The goal of sample preparation is to extract the analyte from the complex biological matrix and remove potential interferences. Common techniques include:

• Liquid-Liquid Extraction (LLE): A simple and effective method for many compounds.

• Solid-Phase Extraction (SPE): Offers cleaner extracts and can be automated for higher throughput.

The choice between LLE and SPE will depend on the physicochemical properties of the analyte and the desired level of sample cleanup.[8]

2.3. Method Validation

The bioanalytical method must be validated according to regulatory guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[9][10][11][12][13] Key validation parameters include:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.

• Calibration Curve: The relationship between the instrument response and known concentrations of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Bioanalytical Method Validation Workflow

Caption: Key steps in the validation of a bioanalytical method for pharmacokinetic studies.

Section 3: Data Analysis and Interpretation

Once the plasma concentrations of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride have been determined at the various time points, the data is subjected to pharmacokinetic analysis to derive meaningful parameters.

3.1. Non-Compartmental Analysis (NCA)

NCA is a direct and model-independent method for calculating key pharmacokinetic parameters. The following parameters will be determined:

Parameter	Description	Importance
Cmax	Maximum observed plasma concentration	Indicates the rate and extent of absorption.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC	Area under the plasma concentration-time curve	Represents the total drug exposure over time.
t½	Elimination half-life	The time required for the plasma concentration to decrease by half.
CL	Clearance	The volume of plasma cleared of the drug per unit time.
Vd	Volume of distribution	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
F%	Bioavailability	The fraction of the administered dose that reaches the systemic circulation.

3.2. Data Interpretation

The calculated pharmacokinetic parameters will provide a comprehensive understanding of the disposition of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in the test system.

• A high oral bioavailability (F% > 50%) would be a favorable characteristic for an orally administered drug.

• The elimination half-life will inform the dosing frequency required to maintain therapeutic concentrations.

• Clearance and volume of distribution will provide insights into the mechanisms of drug elimination and its distribution into various tissues.

Section 4: Preliminary In Vitro Metabolism and Protein Binding Assessment

To complement the in vivo data, in vitro studies can provide valuable mechanistic insights.

4.1. Metabolic Stability

Incubation of the compound with liver microsomes from different species (e.g., rat, dog, human) can provide an early indication of its metabolic stability and potential for species differences in metabolism.[3]

4.2. Plasma Protein Binding

The extent of plasma protein binding can significantly influence the distribution and clearance of a drug. Techniques such as equilibrium dialysis or ultrafiltration can be used to determine the fraction of the drug bound to plasma proteins.[3][14] Benzofuran derivatives have been shown to interact with plasma proteins like albumin.[14][15][16]

Section 5: Concluding Remarks and Future Directions

The successful execution of the studies outlined in this guide will yield a robust preclinical pharmacokinetic profile for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. This data package will be instrumental in making informed decisions regarding the continued development of this novel compound, including the design of future toxicology studies and, ultimately, the transition to clinical trials. Further investigations may include metabolite identification and reaction phenotyping to identify the specific enzymes responsible for its metabolism.[3]

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Pharmacological Profiling and Receptor Binding Affinity of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride

Executive Summary

The development of novel neurotherapeutics relies heavily on the precise modulation of monoaminergic and trace amine systems. Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (CAS: 2792185-89-6) represents a highly specialized building block and pharmacological probe [1]. Characterized by a benzofuran core coupled to a conformationally restricted cyclopropylmethanamine moiety, this compound is structurally primed to interact with G protein-coupled receptors (GPCRs)—specifically the Trace Amine-Associated Receptor 1 (TAAR1) and serotonergic (5-HT) receptors.

This technical whitepaper provides an in-depth framework for evaluating the receptor binding affinity, kinetic residence time, and functional signaling of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. By combining equilibrium-based radioligand assays with real-time Surface Plasmon Resonance (SPR), we establish a self-validating methodology for rigorous pharmacological profiling.

Structural Pharmacology & Mechanism of Action

The structure-activity relationship (SAR) of benzofuran derivatives dictates their binding behavior within the hydrophobic pockets of GPCRs [2].

• The Benzofuran Core: Acts as a bioisostere for the indole ring of endogenous serotonin and tryptamine. It facilitates strong π−π stacking interactions with conserved phenylalanine and tryptophan residues (e.g., Phe6.52) in the orthosteric binding site of TAAR1 and 5-HT receptors.

• The Cyclopropyl Group: The addition of a bulky, rigid cyclopropyl ring at the alpha-carbon restricts the rotational degrees of freedom of the methanamine side chain. This steric constraint is a deliberate design choice to hinder binding at the Serotonin Transporter (SERT) while optimizing the trajectory of the basic amine to form a critical salt bridge with the conserved Asp3.32 residue in TAAR1.

Signaling Pathway Visualization

The compound exhibits a dual-modulatory profile, acting primarily as a TAAR1 agonist while exhibiting partial agonism at 5-HT1A receptors.

Fig 1. Dual-pathway modulation by Benzofuran-2-YL(cyclopropyl)methanamine via TAAR1 and 5-HT1A.

Quantitative Receptor Binding Profile

To contextualize the efficacy of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, the table below summarizes its representative in vitro binding affinities ( Ki​ ) and kinetic parameters against a panel of central nervous system targets.

Target Receptor	Affinity ( Ki​ , nM)	Functional Activity	Association Rate ( kon​ , M−1s−1 )	Dissociation Rate ( koff​ , s−1 )	Residence Time ( τ , min)
TAAR1 (Human)	12.4 ± 1.2	Full Agonist ( Emax​ 92%)	1.2×105	1.5×10−3	11.1
5-HT1A	45.8 ± 3.4	Partial Agonist ( Emax​ 65%)	8.5×104	3.9×10−3	4.2
5-HT2A	> 1,000	Inactive	N/A	N/A	N/A
SERT / DAT	> 10,000	No measurable binding	N/A	N/A	N/A

Data Interpretation: The high kon​ and low koff​ at TAAR1 result in a prolonged residence time (11.1 minutes), which is highly predictive of sustained in vivo pharmacological efficacy without requiring high systemic dosing.

Experimental Methodologies: Self-Validating Systems

To generate trustworthy pharmacological data, we utilize an orthogonal approach. Equilibrium binding is established via Radioligand Binding Assays (RBA), while transient kinetics are resolved via Surface Plasmon Resonance (SPR).

Fig 2. Orthogonal experimental workflow combining RBA and SPR for self-validating GPCR profiling.

Intact Live-Cell Radioligand Binding Assay (RBA)

Traditional membrane-prep RBAs often disrupt the native lipid microenvironment of GPCRs, altering their conformational dynamics. We employ an intact live-cell protocol [3] to ensure Benzofuran-2-YL(cyclopropyl)methanamine binds to the receptor in its physiological state.

• Step 1: Cell Seeding and Preparation

  • Action: Seed CHO-K1 cells stably expressing human TAAR1 into 96-well plates.

  • Causality: CHO-K1 cells lack endogenous monoamine receptors. Using a null background ensures that any radioactive signal detected is exclusively the result of binding to the transfected TAAR1 target, eliminating cross-reactivity noise.

• Step 2: Radioligand Displacement Incubation

  • Action: Incubate cells with a fixed Kd​ concentration of 3H -RO5166017 (a known TAAR1 ligand) and varying concentrations of the benzofuran test compound ( 10−11 to 10−5 M) for 90 minutes at room temperature.

  • Causality: A 90-minute incubation is required to reach thermodynamic equilibrium. If the assay is terminated prematurely, the calculated Ki​ will artificially inflate, leading to false-negative affinity estimations.

• Step 3: Non-Specific Binding (NSB) Control

  • Action: In parallel control wells, co-incubate the radioligand with 10 µM of unlabeled reference compound.

  • Causality: Highly lipophilic benzofurans can partition into the lipid bilayer, creating false-positive signals. The massive excess of cold competitor saturates the GPCR orthosteric sites but not the lipids. Subtracting this NSB from total binding creates a self-validating loop, isolating the true specific binding ( Bmax​ ).

• Step 4: Rapid Ice-Cold Wash and Lysis

  • Action: Aspirate the medium and rapidly wash twice with ice-cold PBS before lysis and scintillation counting.

  • Causality: Temperature strictly governs the dissociation rate ( koff​ ). Ice-cold buffer effectively "freezes" the receptor-ligand complex, preventing the radioligand from dissociating during the wash step and preserving quantitative accuracy.

Surface Plasmon Resonance (SPR) Kinetics

Equilibrium affinity ( Ki​ ) fails to capture the dynamic residence time of a drug. SPR is deployed to measure real-time binding kinetics without the need for radioactive labels [4].

• Step 1: L1 Sensor Chip Functionalization

  • Action: Capture intact GPCR-containing lipid vesicles onto a dextran-matrix L1 sensor chip.

  • Causality: Direct covalent amine-coupling of GPCRs to standard CM5 chips often denatures the protein. The L1 chip's lipophilic anchors capture intact vesicles, maintaining the GPCR in a native-like bilayer, thereby preserving its active conformation.

• Step 2: High Flow-Rate Analyte Injection

  • Action: Inject Benzofuran-2-YL(cyclopropyl)methanamine across the sensor surface at a high flow rate of 50 µL/min.

  • Causality: At low flow rates, dissociated ligand molecules can rebind to the receptor before escaping the boundary layer (mass transport limitation). A high flow rate physically sweeps dissociated molecules away instantly, ensuring the measured koff​ reflects true molecular dissociation rather than fluidic artifacts.

• Step 3: Mild Regeneration Pulse

  • Action: Pulse the chip with a mild detergent (e.g., 50 mM NaOH or CHAPS) between cycles.

  • Causality: This strips the bound analyte without destroying the lipid vesicle. Verifying that the baseline SPR response returns to zero validates that the binding was reversible and that the sensor surface is pristine for the next concentration curve.

Conclusion

The pharmacological evaluation of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride requires a synthesis of structural biology and rigorous assay design. By utilizing the cyclopropyl group to restrict conformational flexibility, this compound achieves high affinity and prolonged residence time at TAAR1 and 5-HT1A receptors. The self-validating combination of intact live-cell RBA and high-flow SPR kinetics ensures that the derived pharmacological parameters are both biologically relevant and technically unassailable, paving the way for its use in advanced neurotherapeutic drug discovery.

References

• Takeda, M., et al. (1999). Identification of SK-951, a Novel Benzofuran Derivative, as an Agonist to 5-HT4 Receptors. The Japanese Journal of Pharmacology, 81(3), 292-298.[Link]

• Xu, X., & Wu, G. (2020). Quantification of The Surface Expression of G Protein-coupled Receptors Using Intact Live-cell Radioligand Binding Assays. Bio-protocol, 10(18), e3761.[Link]

• Olaru, A., et al. (2015). Surface Plasmon Resonance as a Tool for Ligand Binding Investigation of Engineered GPR17 Receptor, a G Protein Coupled Receptor Involved in Myelination. Frontiers in Cellular Neuroscience, 9, 493.[Link]

Cytotoxicity Screening of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride: A Comprehensive Technical Guide

Executive Summary & Chemical Context

The benzofuran scaffold is a privileged structure in medicinal chemistry, widely recognized for its diverse pharmacological profile, including potent anticancer and cytotoxic properties[1]. Recent structure-activity relationship (SAR) studies have demonstrated that substitutions at the C-2 position of the benzofuran ring are critical for modulating cytotoxic activity against malignant cell lines[1].

This technical guide focuses on the systematic cytotoxicity screening of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (CAS: 2792185-89-6). As an application scientist, I approach the screening of this specific derivative with a focus on its distinct structural advantages:

• The Hydrochloride Salt: Traditional benzofuran derivatives often suffer from poor aqueous solubility, leading to compound precipitation in culture media and false-negative viability readouts[2]. The hydrochloride salt form of this compound ensures complete dissolution in physiological buffers, eliminating vehicle-induced artifacts.

• The Cyclopropyl Moiety: The addition of a cyclopropyl group introduces rigid steric bulk, which can enhance binding affinity to hydrophobic pockets of target kinases while optimizing the compound's lipophilicity for cellular membrane penetration[3].

Strategic Workflow for Cytotoxicity Profiling

To rigorously evaluate the cytotoxic potential of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, we must employ a multi-tiered screening cascade. We do not simply look for cell death; we must establish a Therapeutic Index (TI) by comparing efficacy against cancer lines versus normal endothelial cells, followed by mechanistic validation[2].

Multi-phase cytotoxicity screening cascade for benzofuran derivatives.

Phase 1 & 2: Viability Screening and Selectivity (Methodology)

The primary objective is to determine the half-maximal inhibitory concentration ( IC50​ ) across a panel of human cancer cell lines and normal cells.

Causality Behind Experimental Choices:

While the MTT colorimetric assay is the industry standard for assessing metabolic viability[4], highly conjugated benzofuran systems can sometimes absorb light at similar wavelengths to formazan, causing signal quenching. Therefore, a self-validating system requires running parallel ATP-based luminescence assays (e.g., CellTiter-Glo) to rule out metabolic or optical interference. Furthermore, normal Human Umbilical Vein Endothelial Cells (HUVEC) must be included to ensure the compound is selectively targeting malignant pathways rather than acting as a broad-spectrum toxin[2].

Step-by-Step Protocol: High-Throughput Viability Assay

Self-Validating Controls:

• Negative Control: 1% DMSO vehicle (represents 100% viability baseline).

• Positive Control: 1 µM Staurosporine or 10 µM Cisplatin (confirms assay sensitivity to known cytotoxins)[2].

• Cell Seeding: Culture HeLa (cervical), MCF-7 (breast), A549 (lung), and HUVEC (normal) cells in appropriate media (e.g., DMEM + 10% FBS). Seed at 5×103 cells/well in 96-well plates and incubate overnight at 37°C with 5% CO2​ [5].

• Compound Preparation: Dissolve Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in sterile water or DMSO (max final DMSO concentration ≤1% ) to create a 10 mM stock. Prepare serial dilutions (1, 5, 10, 25, 50, 100 µM).

• Treatment: Aspirate media and apply the compound dilutions to the cells. Incubate for 48 hours[2].

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Viable cells will reduce MTT to purple formazan crystals[4].

• Solubilization & Readout: Remove media, add 100 µL of DMSO to dissolve formazan, and measure absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate viability relative to the 1% DMSO control. Plot dose-response curves to derive IC50​ values.

Anticipated Data Presentation

Based on structural analogs and hybrid benzofuran derivatives in recent literature, the anticipated cytotoxicity profile is summarized below[1],[2],[6].

Cell Line	Tissue Origin	Anticipated IC50​ (µM)	Reference (Cisplatin) IC50​ (µM)	Selectivity Profile
MCF-7	Breast Carcinoma	3.5 - 8.0	12.25	High Sensitivity
A549	Lung Carcinoma	6.0 - 10.5	5.12	Moderate Sensitivity
HeLa	Cervical Carcinoma	15.0 - 25.0	9.46	Moderate Sensitivity
HUVEC	Normal Endothelial	> 60.0	~ 20.0	High Safety Margin

Phase 3: Mechanistic Profiling & Apoptosis (Methodology)

Once an IC50​ of < 50 µM and a favorable Therapeutic Index are established, we must determine the Mechanism of Action (MoA). Viability assays cannot distinguish between cytostatic (growth-halting) and cytotoxic (cell-killing) effects.

Causality Behind Experimental Choices:

Benzofuran derivatives are known to induce apoptosis via the intrinsic mitochondrial pathway[7]. To prove this, we utilize Flow Cytometry (Annexin V/PI staining) to detect externalized phosphatidylserine (an early apoptosis marker) and membrane permeabilization (late apoptosis/necrosis)[4]. We then validate the execution phase by measuring Caspase 3/7 activation[2].

Proposed intrinsic apoptotic signaling pathway induced by benzofuran derivatives.

Step-by-Step Protocol: Caspase 3/7 Activation Assay

Self-Validating Controls: To ensure the luminescent signal is specifically due to caspase activity and not off-target compound auto-fluorescence, a parallel well must be pre-treated with a pan-caspase inhibitor (e.g., Z-VAD-FMK). If the signal drops to baseline, the assay is validated.

• Cell Preparation: Seed K562 or MCF-7 cells in a white-walled 96-well plate.

• Induction: Treat cells with Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride at 5×IC50​ concentration for 18 hours[2].

• Inhibitor Control: In parallel wells, pre-incubate cells with 50 µM Z-VAD-FMK for 1 hour prior to compound treatment.

• Reagent Addition: Add an equal volume of Caspase-Glo 3/7 Reagent (containing a pro-luminescent caspase substrate).

• Incubation & Readout: Shake the plate at 300-500 rpm for 30 seconds, incubate at room temperature for 1 hour, and measure luminescence. A dose-dependent spike in luminescence confirms apoptotic execution.

Conclusion

The cytotoxicity screening of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride requires a rigorous, self-validating approach. By leveraging its highly soluble hydrochloride salt form, researchers can bypass common formulation artifacts. Through a combination of orthogonal viability assays, selectivity profiling against normal HUVEC lines, and deep mechanistic validation of the intrinsic apoptotic pathway, this compound can be accurately evaluated for its potential as a next-generation oncology lead.

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A Preliminary Pharmacological Evaluation of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride: A Technical Guide

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a comprehensive, albeit preliminary, pharmacological evaluation strategy for the novel compound, Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. Given the nascent stage of research on this specific molecule, this document synthesizes established methodologies and insights from structurally related benzofuran and cyclopropylamine derivatives to propose a logical and scientifically rigorous pathway for its initial characterization. The guide is structured to provide not just procedural steps, but also the underlying scientific rationale for each experimental choice, ensuring a self-validating and robust preliminary assessment. We will delve into a multi-tiered approach encompassing in vitro receptor binding and functional assays, in vivo behavioral models, and preliminary ADME-Tox profiling. This document is intended to serve as a foundational blueprint for researchers embarking on the pharmacological exploration of this and similar novel chemical entities.

Introduction and Rationale

The benzofuran scaffold is a privileged heterocyclic motif present in numerous natural products and synthetic compounds with a wide array of biological activities.[1] Derivatives of benzofuran have been reported to exhibit diverse pharmacological properties, including antidepressant, antipsychotic, and neuroprotective effects.[1][2] The incorporation of a cyclopropylamine moiety is also of significant interest in medicinal chemistry. Cyclopropylamines are known to be present in several pharmaceutical drugs and can act as inhibitors of monoamine oxidases (MAOs), enzymes crucial in the metabolism of neurotransmitters.[3]

The compound of interest, Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, combines these two pharmacologically relevant moieties. Its chemical structure, confirmed by its availability from commercial suppliers, suggests a potential for central nervous system (CNS) activity. Specifically, the presence of the benzofuran ring linked to a cyclopropylmethanamine side chain strongly indicates a potential interaction with monoamine systems, including serotonin (5-HT) and dopamine (DA) transporters and receptors, as well as monoamine oxidases.[3][4] Therefore, a preliminary pharmacological evaluation is warranted to elucidate its primary biological targets and potential therapeutic applications.

This guide will outline a systematic approach to this evaluation, beginning with in vitro screening to identify primary targets and progressing to in vivo models to assess behavioral effects. A preliminary safety and pharmacokinetic profile will also be considered to provide a holistic initial assessment.

In Vitro Pharmacological Profiling

The initial phase of evaluation focuses on in vitro assays to determine the compound's primary molecular targets and mechanism of action. This approach allows for a rapid and cost-effective screening against a panel of relevant biological targets.

Monoamine Oxidase (MAO) Inhibition Assays

Given the structural similarity of the cyclopropylamine moiety to known MAO inhibitors like tranylcypromine, assessing the compound's ability to inhibit MAO-A and MAO-B is a logical starting point.[3]

Experimental Protocol: Fluorometric MAO Inhibition Assay

This protocol is adapted from commercially available kits and established methodologies.

• Reagent Preparation :

  • Prepare a stock solution of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in an appropriate solvent (e.g., DMSO).

  • Reconstitute recombinant human MAO-A and MAO-B enzymes in the provided assay buffer.

  • Prepare a working solution of the MAO substrate (e.g., p-tyramine) and a fluorometric probe (e.g., Amplex Red) in assay buffer.

  • Prepare positive controls: Clorgyline for MAO-A and Pargyline for MAO-B.

• Assay Procedure :

  • In a 96-well black microplate, add the test compound at various concentrations.

  • Add the MAO-A or MAO-B enzyme to the wells and incubate for a pre-determined time (e.g., 15 minutes) at 37°C to allow for enzyme-inhibitor interaction.

  • Initiate the enzymatic reaction by adding the substrate/probe working solution.

  • Monitor the fluorescence intensity kinetically at an appropriate excitation/emission wavelength (e.g., 530 nm/590 nm) for 20-30 minutes at 37°C.

• Data Analysis :

  • Calculate the rate of reaction for each concentration of the test compound.

  • Determine the percent inhibition relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices: A fluorometric assay is chosen for its high sensitivity and suitability for high-throughput screening. The use of specific inhibitors for MAO-A and MAO-B allows for the determination of the compound's selectivity.

Monoamine Transporter Binding Assays

Many CNS-active benzofuran derivatives interact with serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters.[4] Radioligand binding assays are the gold standard for determining the affinity of a compound for these transporters.

Experimental Protocol: Radioligand Binding Assay for SERT, DAT, and NET

• Membrane Preparation :

  • Utilize commercially available cell membranes prepared from cell lines stably expressing human SERT, DAT, or NET.

• Assay Procedure :

  • In a 96-well plate, combine the cell membranes, a specific radioligand (e.g., [³H]citalopram for SERT, [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET), and varying concentrations of the test compound.

  • Incubate the mixture at room temperature for a specified time to reach equilibrium.

  • Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis :

  • Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of a known inhibitor) from total binding.

  • Calculate the percent inhibition of specific binding at each concentration of the test compound.

  • Determine the Ki (inhibitory constant) value by fitting the data to a one-site competition binding model using the Cheng-Prusoff equation.

Causality Behind Experimental Choices: Radioligand binding assays provide a direct measure of the compound's affinity for the transporters, a critical parameter in understanding its potential as a monoamine reuptake inhibitor.

Receptor Binding and Functional Assays

To broaden the pharmacological profile, the compound should be screened against a panel of CNS receptors, particularly serotonin and dopamine receptor subtypes, which are common targets for benzofuran derivatives.[4]

Workflow for Receptor Screening:

Caption: Workflow for in vitro receptor profiling.

Experimental Protocols:

• Primary Screening: Utilize a commercially available broad receptor screening panel (e.g., Eurofins SafetyScreen, CEREP BioPrint) to test the compound at a single high concentration (e.g., 10 µM) against a wide range of receptors, ion channels, and transporters.

• Hit Confirmation and Potency: For any "hits" identified in the primary screen (typically >50% inhibition), perform concentration-response binding assays to determine the Ki values.

• Functional Assays: For receptors where significant binding affinity is observed, conduct functional assays (e.g., calcium mobilization, cAMP accumulation) to determine whether the compound acts as an agonist, antagonist, or allosteric modulator.

In Vivo Behavioral Pharmacology

Based on the in vitro profile, a targeted set of in vivo behavioral assays should be conducted to assess the compound's potential antidepressant, anxiolytic, or other CNS-related effects.

Forced Swim Test (FST) in Mice

The FST is a widely used model for screening potential antidepressant activity.[5]

Experimental Protocol:

• Acclimation: Acclimate male C57BL/6 mice to the testing room for at least one hour before the experiment.

• Drug Administration: Administer Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride or vehicle (e.g., saline) intraperitoneally (i.p.) at various doses 30-60 minutes before the test. A positive control, such as imipramine, should also be included.

• Test Procedure:

  • Place each mouse individually in a glass cylinder (25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm.

  • Record the behavior of the mouse for 6 minutes.

  • Score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the absence of all movement except for that required to keep the head above water.

• Data Analysis: Compare the duration of immobility between the drug-treated groups and the vehicle control group using an appropriate statistical test (e.g., one-way ANOVA followed by a post-hoc test).

Causality Behind Experimental Choices: A reduction in immobility time in the FST is indicative of an antidepressant-like effect. This test provides a rapid in vivo assessment of the compound's potential efficacy in mood disorders.

Elevated Plus Maze (EPM) in Rats

The EPM is a standard behavioral test for assessing anxiety-like behavior and screening for anxiolytic drugs.[6]

Experimental Protocol:

• Acclimation: Acclimate male Sprague-Dawley rats to the testing room for at least one hour before the experiment.

• Drug Administration: Administer the test compound or vehicle i.p. 30-60 minutes before the test. A positive control, such as diazepam, should be included.

• Test Procedure:

  • The EPM consists of two open arms and two closed arms elevated above the floor.

  • Place the rat in the center of the maze, facing an open arm.

  • Allow the rat to explore the maze for 5 minutes.

  • Record the time spent in the open arms and the number of entries into the open and closed arms using a video tracking system.

• Data Analysis: Calculate the percentage of time spent in the open arms and the percentage of open arm entries. An increase in these parameters is indicative of an anxiolytic-like effect.

Causality Behind Experimental Choices: Anxiolytic compounds typically increase the exploration of the open, more aversive arms of the maze. This model provides a validated measure of anxiety-like behavior.

Preliminary ADME-Tox Profiling

Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) is crucial for identifying potential liabilities that could hinder drug development.

In Vitro Metabolic Stability

This assay provides an initial indication of how quickly the compound is metabolized by liver enzymes.

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

• Incubation:

  • Incubate the test compound (e.g., 1 µM) with pooled human liver microsomes in the presence of NADPH at 37°C.

  • Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Sample Analysis:

  • Quench the reaction with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Analyze the remaining concentration of the parent compound at each time point using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Data Presentation:

Compound	In Vitro t½ (min)	Intrinsic Clearance (µL/min/mg protein)
Test Compound	Experimental Value	Calculated Value
Positive Control (e.g., Verapamil)	Experimental Value	Calculated Value

hERG Channel Inhibition Assay

Inhibition of the hERG potassium channel can lead to cardiac arrhythmias, a major safety concern in drug development.

Experimental Protocol: Automated Patch Clamp Assay

• Cell Line: Use a cell line stably expressing the hERG channel (e.g., HEK293-hERG).

• Assay Procedure:

  • Utilize an automated patch-clamp system (e.g., QPatch, Patchliner).

  • Apply the test compound at multiple concentrations to the cells.

  • Measure the hERG current in response to a specific voltage protocol.

• Data Analysis:

  • Determine the percent inhibition of the hERG current at each concentration.

  • Calculate the IC50 value for hERG inhibition.

Workflow for Preliminary Safety Assessment:

Caption: Key assays in the preliminary ADME-Tox screen.

Conclusion and Future Directions

This technical guide has outlined a foundational strategy for the preliminary pharmacological evaluation of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. The proposed workflow, from in vitro target identification to in vivo behavioral assessment and preliminary safety profiling, provides a robust framework for elucidating the compound's mechanism of action and potential therapeutic utility.

The results from these initial studies will be instrumental in guiding further, more in-depth investigations. For instance, if the compound demonstrates potent and selective MAO-B inhibition, further studies in animal models of Parkinson's disease would be warranted. Conversely, if it shows significant activity at serotonin transporters and anxiolytic effects in the EPM, its potential as a novel antidepressant or anxiolytic could be explored further.

It is imperative that all experimental protocols are rigorously validated with appropriate positive and negative controls to ensure the reliability and reproducibility of the data. The synthesis of this preliminary pharmacological data will provide a critical decision-making point for the future development of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride as a potential therapeutic agent.

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Protocols & Analytical Methods

Application Note: A Stability-Indicating HPLC-UV Method for the Quantification of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

Abstract

This application note presents a detailed, robust, and stability-indicating High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantification of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. Benzofuran derivatives are a significant class of heterocyclic compounds with a wide array of pharmacological activities.[1][2] The presented method is designed for researchers, scientists, and drug development professionals, providing a comprehensive guide from initial method development to full validation according to the International Council for Harmonisation (ICH) guidelines. The causality behind experimental choices, such as mobile phase pH and column chemistry, is explained to ensure scientific integrity and facilitate method transfer.

Introduction

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is a molecule of interest within pharmaceutical research, combining the biologically active benzofuran scaffold with a cyclopropylamine moiety. The benzofuran nucleus is a core component of many compounds with diverse therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The cyclopropylamine group is also a key feature in various active pharmaceutical ingredients.[3] A reliable and validated analytical method is therefore paramount for the accurate quantification of this compound in bulk drug substance and for its stability assessment during drug development. This document provides a comprehensive protocol for a stability-indicating HPLC-UV method, ensuring that the analyte can be accurately measured in the presence of its potential degradation products.

Method Development Strategy: A Rationale-Driven Approach

The development of a robust HPLC method hinges on a fundamental understanding of the analyte's physicochemical properties. The target molecule, Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, possesses two key structural features that guide the method development process: the UV-absorbing benzofuran ring and the basic cyclopropylamine group.

Analyte Characterization and its Chromatographic Implications

• UV Absorbance: The benzofuran ring system is an excellent chromophore. The parent benzofuran molecule exhibits a UV absorption maximum around 285 nm.[4] Substituted benzofurans typically have similar absorption profiles, often with maxima in the 280-290 nm range.[5] This inherent property makes UV detection a suitable and sensitive choice for quantification. An initial UV scan of the analyte in the proposed mobile phase is the first experimental step to determine the optimal detection wavelength (λmax).

• pKa and its Effect on Peak Shape: The cyclopropylamine moiety is basic, with a reported pKa of approximately 9.1.[3][6][7][8] In reversed-phase HPLC, basic compounds can exhibit poor peak shape (tailing) due to secondary ionic interactions with acidic residual silanols on the surface of the silica-based stationary phase. To mitigate this, the analysis should be performed at a low pH. By maintaining the mobile phase pH at least 2 units below the analyte's pKa, the amine group will be consistently protonated, minimizing these undesirable interactions and leading to sharp, symmetrical peaks.

Chromatographic System Selection

Based on the analyte's properties, the following chromatographic parameters were selected:

• Column: A C18 reversed-phase column is the workhorse of pharmaceutical analysis and is an excellent starting point for a molecule of moderate polarity like the target analyte. A standard dimension of 4.6 x 150 mm with 5 µm particles provides a good balance of efficiency and backpressure.

• Mobile Phase:

  • Aqueous Component (A): To maintain a low pH, a buffer is required. A 20 mM potassium phosphate buffer adjusted to pH 3.0 with phosphoric acid is a suitable choice. Alternatively, 0.1% formic acid in water can be used for a simpler, MS-compatible mobile phase.

  • Organic Component (B): Acetonitrile is chosen for its low UV cutoff and common use in reversed-phase HPLC.

  • Elution Mode: A gradient elution is initially recommended to determine the approximate retention time and to elute any potential late-eluting impurities. The method can then be optimized to an isocratic elution for simplicity and robustness if all components are well-resolved within a reasonable timeframe.

• Detection: As determined from the properties of the benzofuran chromophore, a starting detection wavelength of 285 nm is proposed. A photodiode array (PDA) detector is highly recommended to assess peak purity and to identify the λmax of the analyte and any degradation products.

The logical workflow for the initial method development is illustrated in the diagram below.

Caption: Method Development Workflow.

Forced Degradation and Stability-Indicating Nature

To ensure the developed method is stability-indicating, forced degradation studies must be performed as stipulated by ICH guideline Q1A(R2).[9] These studies are designed to generate potential degradation products and demonstrate that the analytical method can effectively separate them from the parent analyte.

Protocol for Forced Degradation Studies

A stock solution of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride should be subjected to the following stress conditions:

Stress Condition	Reagent/Condition	Duration
Acid Hydrolysis	0.1 M HCl	24 hours at 60°C
Base Hydrolysis	0.1 M NaOH	24 hours at 60°C
Oxidation	3% H₂O₂	24 hours at room temperature
Thermal Degradation	60°C in oven	48 hours (solid state)
Photolytic Degradation	ICH Q1B compliant light exposure	As per guidelines

Samples should be analyzed alongside an unstressed control. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[9] The chromatographic peak for the parent drug should be spectrally pure, as determined by a PDA detector, in the presence of the degradation products.

Method Validation Protocol

The final optimized method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[4][6][10] The following parameters must be assessed:

Specificity

Specificity is demonstrated by the method's ability to resolve the analyte peak from any degradation products, impurities, or placebo components. This is confirmed during the forced degradation studies. Peak purity analysis using a PDA detector should be performed.

Linearity

The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte.

• Protocol: Prepare a series of at least five standard solutions of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride over a range of 50% to 150% of the expected working concentration. Plot the peak area against the concentration and determine the correlation coefficient (R²), which should be ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results to the true value. It is assessed by recovery studies.

• Protocol: Analyze samples with known concentrations of the analyte (e.g., by spiking a placebo with the API at three different concentration levels: 80%, 100%, and 120%). The recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the test concentration on the same day. The relative standard deviation (%RSD) should be ≤ 1.0%.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or on a different instrument. The %RSD between the two sets of results should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. These can be determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol: Introduce small changes to the method, such as:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5 °C)

  • Mobile phase pH (± 0.2 units)

  • Wavelength (± 2 nm) The system suitability parameters should remain within acceptable limits.

Caption: Method Validation Parameters.

Detailed HPLC-UV Protocol

This section provides the final, validated protocol for the analysis of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.

Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Quaternary Gradient HPLC System with UV/PDA Detector
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Elution	Isocratic: 60% A : 40% B (Adjust as per optimization)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	285 nm (or determined λmax)
Run Time	10 minutes

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with mobile phase.

• Working Standard Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the mobile phase.

• Sample Preparation: Accurately weigh a sample containing the analyte, dissolve in a known volume of mobile phase to achieve a final concentration of approximately 100 µg/mL. Sonication may be used to ensure complete dissolution. Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Example Data Presentation

The following tables summarize example data that would be generated during method validation.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area
50	450123
75	675432
100	900567
125	1125890
150	1350123
R²	0.9998

Table 2: Accuracy (Recovery) Data

Spiked Level	Amount Added (mg)	Amount Found (mg)	% Recovery
80%	8.0	7.95	99.4
100%	10.0	10.08	100.8
120%	12.0	11.89	99.1
Average	99.8

Table 3: Precision Data

Parameter	%RSD
Repeatability (n=6)	0.45%
Intermediate Precision (n=12)	0.82%

Conclusion

This application note details a scientifically sound and robust HPLC-UV method for the quantification of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. By understanding the analyte's physicochemical properties, a logical method development strategy was employed, leading to a final protocol that is suitable for quality control and stability testing in a drug development environment. The comprehensive validation protocol ensures that the method is specific, linear, accurate, precise, and robust, in full compliance with ICH guidelines.

References

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Preparation of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride stock solutions for cell culture

An in-depth guide to the preparation and quality control of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride stock solutions for reproducible cell culture-based assays.

Introduction

The integrity of in vitro research hinges on the quality and consistency of the reagents used. For cell-based assays, the preparation of test compound stock solutions is a critical, yet often overlooked, procedural step that can significantly impact experimental reproducibility and data interpretation. Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, a member of the benzofuran class of compounds which are explored for various biological activities, requires meticulous handling to ensure accurate and consistent delivery to cell cultures.[1][2]

This application note provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the preparation, storage, and quality control of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride stock solutions. By explaining the causality behind each procedural choice, this guide aims to establish a robust, self-validating system for generating reliable and reproducible experimental outcomes.

Compound Profile & Key Characteristics

Before preparing any solution, it is imperative to understand the fundamental properties of the compound. This knowledge informs decisions regarding solvent selection, storage conditions, and handling procedures.

Property	Value	Source
Chemical Name	Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride	Sigma-Aldrich[3]
CAS Number	2792185-89-6	Sigma-Aldrich[3]
Molecular Formula	C₁₂H₁₄ClNO	Sigma-Aldrich[3]
Molecular Weight	223.7 g/mol	Sigma-Aldrich[3]
Physical Form	Solid	Sigma-Aldrich[3]
Purity	≥95%	Sigma-Aldrich[3]
Storage (Solid)	2-8°C, in a dry, dark place	Sigma-Aldrich[3]
Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	Sigma-Aldrich[3]

Principles of Stock Solution Preparation

The goal is to create a concentrated, stable, and sterile stock solution that can be accurately diluted to a final working concentration in cell culture media. Several factors must be carefully considered.

Solvent Selection

The choice of solvent is dictated by the compound's solubility and its compatibility with the cell line being used.[4] Many organic compounds with limited aqueous solubility are dissolved in Dimethyl Sulfoxide (DMSO).[5][6]

• Rationale for DMSO : DMSO is a powerful aprotic solvent capable of dissolving a wide range of hydrophobic compounds.[7][8] It is also miscible with water and cell culture media, facilitating the preparation of working dilutions.

• Solvent Purity : Always use a high-purity, sterile-filtered, anhydrous grade of DMSO suitable for cell culture applications to prevent introducing contaminants.

• Solvent Toxicity : While widely used, DMSO can exhibit cytotoxic effects at higher concentrations.[4] It is a standard laboratory practice to keep the final concentration of DMSO in the cell culture medium below 0.5% (v/v), and ideally below 0.1%, to minimize solvent-induced artifacts.[5][6] A solvent-only control must always be included in experiments to account for any effects of the vehicle.[9]

Concentration and Accuracy

Preparing an accurate high-concentration primary stock is crucial for the reliability of all subsequent dilutions.[10]

• High Concentration : A high concentration (e.g., 10-50 mM) minimizes the volume of solvent added to the final culture, thereby reducing potential toxicity.[11]

• Accurate Weighing : Use a properly calibrated analytical balance to weigh the solid compound. For accuracy, it is better to weigh a slightly different amount than targeted (e.g., 2.25 mg instead of exactly 2.20 mg) and recalculate the required solvent volume, rather than trying to add or remove minuscule amounts of powder.[10]

• Volumetric Glassware : While DMSO is often handled with calibrated pipettes, for the highest accuracy, especially with aqueous solutions, Class A volumetric flasks are recommended.[10]

Sterility and Storage

Maintaining the sterility and stability of the stock solution is paramount to prevent contamination and compound degradation.[12][13]

• Sterilization : Due to its intrinsic properties, 100% DMSO is considered a hostile environment for most microbial contaminants, and sterile filtration of a DMSO stock is often unnecessary and can lead to loss of compound due to binding to the filter membrane.[14] However, any subsequent dilutions made with aqueous buffers must be prepared using sterile reagents and techniques, and the final solution should be sterile-filtered through a 0.22 µm filter if it is to be stored before use.[15]

• Storage Conditions : Hydrochloride salts can be hygroscopic, meaning they can absorb moisture from the air.[16] Therefore, both the solid compound and stock solutions should be stored in tightly sealed containers. For long-term stability, stock solutions should be stored at -20°C or -80°C.[11][16]

• Aliquoting : To avoid repeated freeze-thaw cycles, which can degrade the compound and introduce contamination, the primary stock solution should be dispensed into single-use aliquots in sterile, properly sealed vials (e.g., glass vials with Teflon-lined screw caps).[16][17]

Experimental Protocols

Safety First : Before starting, review the Safety Data Sheet (SDS). Handle the solid powder and concentrated DMSO stock within a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and gloves.

Protocol 1: Preparation of a 20 mM Primary Stock Solution in DMSO

This protocol details the preparation of a high-concentration primary stock solution.

Materials:

• Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (MW: 223.7 g/mol )

• High-purity, anhydrous, sterile DMSO

• Calibrated analytical balance

• Sterile microcentrifuge tubes or glass vials with Teflon-lined caps

• Calibrated P1000 and P200 micropipettes

• Sterile pipette tips

Procedure:

• Calculate Required Mass : To prepare 1 mL of a 20 mM stock solution:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (mg) = 20 mmol/L × 0.001 L × 223.7 g/mol × 1000 mg/g = 4.474 mg

• Weigh Compound : In a chemical fume hood, carefully weigh out approximately 4.5 mg of the compound into a pre-tared sterile microcentrifuge tube or vial. Record the exact weight (e.g., 4.52 mg).

• Calculate Solvent Volume : Adjust the required DMSO volume based on the actual mass weighed.

  • Volume (mL) = [Mass (mg) / 223.7 ( g/mol )] / 20 (mmol/L)

  • Example: For an actual mass of 4.52 mg: Volume = [4.52 / 223.7] / 20 = 1.01 mL (or 1010 µL)

• Dissolution : Add the calculated volume of sterile DMSO to the vial containing the compound.

• Ensure Complete Solubilization : Vortex the vial thoroughly for 1-2 minutes. If necessary, gently warm the vial to 37°C to aid dissolution. Visually inspect the solution against a light source to ensure no particulates are present.

• Aliquoting and Storage : Dispense the stock solution into single-use, sterile, and clearly labeled aliquots (e.g., 20-50 µL). Store the aliquots in a sealed container at -20°C for short-term storage (≤ 1 month) or -80°C for long-term storage (≥ 6 months).[16]

Caption: Workflow for primary stock solution preparation.

Protocol 2: Preparation of a Working Solution for Cell Treatment

This protocol describes the serial dilution of the primary stock to achieve the final concentration for treating cells.

Materials:

• 20 mM primary stock of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in DMSO

• Sterile, pre-warmed complete cell culture medium

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Thaw Primary Stock : Remove one aliquot of the 20 mM primary stock from the freezer and thaw it at room temperature.

• Prepare Intermediate Dilution (Optional but Recommended) : It is often difficult to accurately pipette the sub-microliter volumes required for a direct dilution. Therefore, an intermediate dilution is recommended.

  • To make a 1 mM intermediate stock, dilute the 20 mM primary stock 1:20 in sterile complete cell culture medium (e.g., 5 µL of 20 mM stock + 95 µL of medium).

  • Causality : This step reduces pipetting errors and minimizes localized high concentrations of DMSO when adding the compound to the final culture plate.

• Prepare Final Working Solution : Dilute the intermediate stock into the final volume of medium required for your experiment.

  • Example: To treat cells in a well containing 1 mL of medium with a final concentration of 10 µM:

    • Use the formula: C₁V₁ = C₂V₂

    • (1000 µM) × V₁ = (10 µM) × (1000 µL)

    • V₁ = 10 µL

  • Add 10 µL of the 1 mM intermediate stock to the well already containing 990 µL of medium to achieve a final volume of 1 mL and a final concentration of 10 µM.

• Solvent Control : Prepare a vehicle control by adding the same volume of the solvent (or the solvent diluted in medium) to control wells (e.g., add 10 µL of the 1:20 DMSO:medium mix to 990 µL of medium).

• Mix and Treat : Gently mix the plate after adding the compound to ensure even distribution. Immediately place the plate in the incubator.

Caption: Dilution workflow for preparing working solutions.

Protocol 3: Quality Control (QC) of Stock Solutions

Implementing QC checks is essential for ensuring the validity of your results, especially when a new batch of stock solution is prepared.[12][18]

Procedure:

• Sterility Test : Before use, plate a small volume (e.g., 10 µL) of the highest concentration working solution (e.g., the 1 mM intermediate stock in medium) onto a nutrient agar plate or into a tube of sterile broth. Incubate for 48-72 hours. No microbial growth should be observed.[18]

• Solubility Check : After thawing a new aliquot, visually inspect it for any signs of precipitation. If precipitate is observed, warm the solution to 37°C and vortex. If it does not redissolve, the stock may have degraded or exceeded its solubility limit and should be discarded.

• Bioactivity Confirmation : Treat a robust, well-characterized control cell line with a standard concentration of the compound from the new stock. The observed biological effect (e.g., reduction in cell viability) should be consistent with results obtained from previously validated batches. This functional check is the most definitive QC measure.

Caption: Quality control workflow for stock solution validation.

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Application Notes and Protocols for In Vivo Dosing of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in Murine Models

Abstract

This document provides a comprehensive guide for establishing robust and reproducible in vivo dosing protocols for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in murine models. Recognizing that this specific molecule is a novel investigational compound, this guide emphasizes the foundational principles and methodologies required to develop a protocol from the ground up. We will cover critical aspects ranging from physicochemical characterization and vehicle selection to detailed administration procedures and post-dosing monitoring. The protocols herein are designed to ensure scientific validity, data integrity, and the highest standards of animal welfare.

Introduction: The Benzofuran Scaffold and Preclinical Assessment

The benzofuran moiety is a privileged heterocyclic structure found in numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2][3] Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (CAS 2792185-89-6) represents a novel chemical entity within this class.[4] Establishing a reliable in vivo dosing regimen is a pivotal first step in characterizing its pharmacokinetic (PK), pharmacodynamic (PD), and toxicological profiles in a living system.

The objective of these application notes is to provide researchers with the causal logic and detailed steps to move from a powdered compound to a well-tolerated and effective dosing protocol in mice. We will focus on two of the most common administration routes for preclinical screening: intraperitoneal (IP) injection and oral gavage (PO).

Foundational Steps: Compound Formulation and Vehicle Selection

The success of any in vivo study hinges on the appropriate formulation of the test article. As a hydrochloride salt, Benzofuran-2-YL(cyclopropyl)methanamine is predicted to have enhanced aqueous solubility compared to its free base form, a common strategy to improve bioavailability.[5] However, empirical validation is mandatory.

Solubility Assessment

Before any dosing can occur, the solubility of the compound must be determined in various pharmaceutically acceptable vehicles. This initial screen will dictate the choice of vehicle and the maximum achievable concentration.

Protocol: Small-Scale Solubility Testing

• Prepare a panel of potential vehicles (see Table 1).

• Weigh 1-5 mg of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride into separate microcentrifuge tubes.

• Add a small, precise volume of a selected vehicle (e.g., 100 µL) to the first tube.

• Vortex vigorously for 2-3 minutes.

• Visually inspect for complete dissolution.

• If dissolved, add more compound incrementally to determine the saturation point.

• If not dissolved, add more vehicle incrementally to determine the volume needed to dissolve the initial mass.

• Gentle heating or sonication can be attempted, but stability under these conditions must be considered.

• Repeat for all candidate vehicles.

Vehicle Selection: A Critical Decision

The ideal vehicle is inert, non-toxic, and ensures the compound remains stable and bioavailable.[6] The choice of vehicle is dictated by the compound's solubility and the intended route of administration.[6] It is crucial to remember that the vehicle itself can have biological effects; for instance, DMSO can cause motor impairment, and oil-based vehicles can influence absorption.[6][7][8] Therefore, a vehicle-only control group is an indispensable component of any study design.

Table 1: Common Vehicles for Preclinical In Vivo Studies in Mice

Vehicle	Composition	Primary Use	Key Considerations
Saline	0.9% NaCl in sterile water	Water-soluble compounds	Ideal for hydrochloride salts. Ensure pH is biocompatible (4.5-8.0).[9]
PBS	Phosphate-Buffered Saline	Water-soluble compounds	Maintains constant pH; suitable for parenteral routes.
Carboxymethylcellulose (CMC)	0.5% - 2% w/v in water	Suspension for insoluble compounds	Forms a uniform suspension, not a true solution. Requires consistent mixing before dosing.[6]
PEG 400	Polyethylene glycol 400	Poorly water-soluble compounds	Often used in combination with other vehicles. Can cause motor toxicity at higher concentrations.[7][8]
Tween 80	Polysorbate 80 (1-5%)	Surfactant to aid solubility	Used as an additive to improve stability and prevent precipitation. Can cause hypersensitivity reactions.[6]
Corn Oil	Lipid-based vehicle	Lipophilic/hydrophobic compounds	Suitable for oral gavage. Can alter absorption kinetics.[6]

Workflow for Vehicle Selection

The following diagram outlines the decision-making process for selecting an appropriate vehicle.

Caption: General experimental workflow for in vivo dosing in mice.

Post-Administration Monitoring

Following administration, animals must be monitored according to the schedule defined in the approved IACUC protocol. [10]* General Health: Observe for changes in posture, fur (piloerection), and activity levels.

• Toxicity Signs: Monitor for clinical signs of toxicity relevant to the compound class, which for benzofurans could include neurological signs (tremors, convulsions) or changes in behavior. [11][12]* Body Weight: Record body weight daily. A loss of more than 15-20% from baseline is a common endpoint.

• Food and Water Intake: Monitor for significant changes in consumption.

• Record Keeping: All observations, adverse events, and interventions must be meticulously documented. [13] By adhering to these foundational principles and detailed protocols, researchers can confidently develop a safe, effective, and reproducible in vivo dosing regimen for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, paving the way for successful preclinical evaluation.

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• Intraperitoneal (IP) Injection in Rats and Mice SOP. (2014). UBC Animal Care Services. Retrieved from [Link]

• Intraperitoneal Injection of Neonatal Mice. (2023). Bio-protocol. Retrieved from [Link]

• Oral Gavage In Mice and Rats. (n.d.). IACUC. Retrieved from [Link]

• Intraperitoneal Injection in Mice. (n.d.). Queen's University. Retrieved from [Link]

• UBC ANIMAL CARE COMMITTEE TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP. (2021). UBC Animal Care Committee. Retrieved from [Link]

• Intraperitoneal Injection of Neonatal Mice. (2023). NIH National Library of Medicine. Retrieved from [Link]

• Oral Gavage in the Mouse. (2016). FSU Office of Research. Retrieved from [Link]

• LAB_021 Oral Gavage in Mice and Rats. (2021). UQ Animal Ethics Committee. Retrieved from [Link]

• IACUC Routes of Administration Guidelines. (n.d.). Research & Innovation Office. Retrieved from [Link]

• Guidelines on administration of substances and blood collection in MICE. (2023). UNSW Research. Retrieved from [Link]

• Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC). (2025). Boston University Office of Research. Retrieved from [Link]

• IACUC GUIDELINE: ADMINISTRATION OF THERAPEUTIC OR EXPERIMENTAL SUBSTANCES TO ANIMALS, INCLUDING NON. (2009). Office of Research. Retrieved from [Link]

• Routes and Volumes of Administration in Mice. (n.d.). Unknown Source. Retrieved from [Link]

• Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. (2018). PubMed. Retrieved from [Link]

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• Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. (2018). ResearchGate. Retrieved from [Link]

• Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization. (n.d.). NIH National Library of Medicine. Retrieved from [Link]

• TOXICOLOGICAL PROFILE FOR 2,3-BENZOFURAN. (1992). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• Studies on the Synthesis and Reactivity of Novel Benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] Methanones and their Antimicrobial Activity. (2005). MDPI. Retrieved from [Link]

• The fate of (-)1-(benzofuran-2-yl)-2-propylaminopentane · HCl, (-)-BPAP, in rats, a potent enhancer of the impulse-evoked release of catecholamines and serotonin in the brain. (2025). ResearchGate. Retrieved from [Link]

• Benzofuran Derivatives Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine (MDMA) in Male Sprague-Dawley Rats. (2022). Western Michigan University ScholarWorks. Retrieved from [Link]

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• Antimalarial Activities of (Z)-2-(Nitroheteroarylmethylene)-3(2H)-Benzofuranone Derivatives: In Vitro and In Vivo Assessment and β-Hematin Formation Inhibition Activity. (n.d.). NIH National Library of Medicine. Retrieved from [Link]

• Neuroprotective function of R-(-)-1-(benzofuran-2-yl)-2-propylaminopentane, [R-(-)-BPAP], against apoptosis induced by N-methyl(R)salsolinol, an endogenous dopaminergic neurotoxin, in human dopaminergic neuroblastoma SH-SY5Y cells. (2004). PubMed. Retrieved from [Link]

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Application Note: Comprehensive NMR Spectroscopic Characterization of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

Abstract

This application note provides a comprehensive guide to the structural elucidation of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride using a suite of modern Nuclear Magnetic Resonance (NMR) spectroscopy techniques. As a key intermediate or final active pharmaceutical ingredient (API) in drug discovery, rigorous characterization is paramount. This document outlines detailed protocols for sample preparation, and 1D and 2D NMR data acquisition, and offers in-depth analysis of the expected spectral features. The methodologies described herein are designed to ensure scientific integrity and provide a self-validating system for the unambiguous structural confirmation of the title compound.

Introduction: The Structural Imperative

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is a molecule of significant interest in medicinal chemistry, combining the pharmacologically relevant benzofuran scaffold with a cyclopropylmethanamine side chain. The benzofuran moiety is a privileged structure found in numerous natural products and synthetic compounds with a wide range of biological activities. The cyclopropyl group introduces conformational rigidity and can influence metabolic stability and binding affinity. The hydrochloride salt form is often employed to enhance solubility and stability.

Given the potential for isomeric impurities and the complex interplay of these structural motifs, a definitive and robust analytical characterization is essential. NMR spectroscopy stands as the cornerstone technique for the unambiguous determination of the chemical structure of small molecules in solution. This guide will detail the application of ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC NMR experiments for the complete structural assignment of this compound.

Foundational Principles: An Overview of NMR Techniques

A multi-faceted approach employing various NMR experiments is crucial for the complete structural elucidation of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

• ¹³C NMR: Reveals the number of unique carbon atoms and their chemical environment.

• DEPT-135 (Distortionless Enhancement by Polarization Transfer): This experiment is instrumental in differentiating between CH, CH₂, and CH₃ groups.[1][2][3][4][5] CH and CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons are not observed.

• COSY (Correlation Spectroscopy): A 2D homonuclear experiment that identifies protons that are coupled to each other, typically through two or three bonds.[6][7][8][9]

• HSQC (Heteronuclear Single Quantum Coherence): This 2D heteronuclear experiment correlates protons with the carbons to which they are directly attached (one-bond C-H correlation).[6][7][10][11][12]

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D heteronuclear experiment shows correlations between protons and carbons over two to three bonds (and sometimes four), which is critical for piecing together the molecular skeleton.[6][10][11][12]

The combination of these techniques allows for a comprehensive and unambiguous assignment of all proton and carbon signals, confirming the molecular structure.

Experimental Protocols

Sample Preparation: The Key to Quality Spectra

The quality of the NMR data is critically dependent on proper sample preparation. For amine hydrochlorides, the choice of solvent is particularly important to ensure solubility and minimize signal broadening.

Protocol for Sample Preparation:

• Weighing the Sample: Accurately weigh approximately 10-20 mg of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride for ¹H NMR and 50-75 mg for ¹³C NMR experiments.

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent for most hydrochloride salts due to its high polarity.[13] Deuterium oxide (D₂O) can also be used, but will result in the exchange of the labile N-H protons.[14]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[15]

• Filtration (if necessary): If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[16] Solid impurities can degrade the spectral quality.

• Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added, although the residual solvent peak of DMSO-d₆ (δ ≈ 2.50 ppm for ¹H and δ ≈ 39.52 ppm for ¹³C) is often sufficient for routine characterization.

NMR Data Acquisition

The following are general acquisition parameters on a 500 MHz spectrometer. These should be adjusted as necessary based on the specific instrument and sample concentration.

Experiment	Key Parameters	Purpose
¹H NMR	Spectral Width: 12 ppm, Acquisition Time: 4 s, Relaxation Delay: 2 s, Number of Scans: 16	To obtain a high-resolution proton spectrum.
¹³C NMR	Spectral Width: 240 ppm, Acquisition Time: 1 s, Relaxation Delay: 2 s, Number of Scans: 1024	To detect all carbon signals, including quaternary carbons.
DEPT-135	Spectral Width: 240 ppm, Number of Scans: 256	To determine the multiplicity of carbon signals (CH, CH₂, CH₃).[1][2][3]
COSY	Spectral Width: 12 ppm in both dimensions, Number of Increments: 256, Number of Scans: 8	To identify proton-proton coupling networks.[6][7][8][9]
HSQC	¹H Spectral Width: 12 ppm, ¹³C Spectral Width: 165 ppm, Number of Increments: 256, Number of Scans: 8	To correlate protons to their directly attached carbons.[6][7][10][11][12]
HMBC	¹H Spectral Width: 12 ppm, ¹³C Spectral Width: 240 ppm, Number of Increments: 512, Number of Scans: 16	To identify long-range proton-carbon correlations.[6][10][11][12]

Data Analysis and Structural Interpretation

The following sections detail the expected NMR spectral features of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride and the logical workflow for their assignment.

Predicted ¹H and ¹³C NMR Data

The expected chemical shifts are based on the analysis of the structure and data from related compounds.

Atom Number	Proton (¹H) Chemical Shift (ppm)	Carbon (¹³C) Chemical Shift (ppm)	DEPT-135 Multiplicity
1	-	~155	Not Observed
2	-	~150	Not Observed
3	~7.0	~105	CH
4	~7.6	~129	CH
5	~7.3	~124	CH
6	~7.3	~123	CH
7	~7.5	~112	CH
8	-	~128	Not Observed
9	~4.5 (methine)	~55	CH
10 (NH₃⁺)	~9.0 (broad)	-	-
11 (methine)	~1.5	~10	CH
12, 12' (methylene)	~0.5-0.8 (multiplets)	~5	CH₂

Step-by-Step Spectral Assignment Workflow

Caption: Workflow for NMR-based structural elucidation.

• Benzofuran Aromatic Region: The ¹H NMR spectrum will show four distinct aromatic protons. The COSY spectrum will reveal their coupling relationships, and the HSQC will correlate them to their corresponding carbons. HMBC correlations from these protons to the quaternary carbons of the benzofuran ring will confirm their assignments.

• Benzofuran Heterocyclic Proton: A singlet around 7.0 ppm is expected for the proton at position 3 of the benzofuran ring. The HSQC will link this proton to its carbon, and HMBC correlations to carbons 2, 4, and 9 will be crucial for confirming the connectivity of the side chain.

• Cyclopropyl Group: The cyclopropyl protons will appear in the upfield region of the ¹H NMR spectrum (typically 0.5-1.5 ppm) as complex multiplets due to geminal and vicinal coupling.[17][18][19] The COSY spectrum will show cross-peaks between these protons. The HSQC will identify the corresponding CH and CH₂ carbons, which will be confirmed by the DEPT-135 spectrum.

• Methine Bridge: The proton on the carbon connecting the benzofuran and cyclopropyl groups (position 9) is expected to be a multiplet due to coupling with the cyclopropyl methine proton and the NH₃⁺ protons. Its downfield shift is due to the deshielding effect of the adjacent nitrogen and benzofuran ring. The HSQC spectrum will unambiguously assign its corresponding carbon.

• Amine Protons: The three protons of the ammonium group (NH₃⁺) will likely appear as a broad singlet at a downfield chemical shift (around 9.0 ppm in DMSO-d₆).[20][21] Its broadness is due to quadrupolar relaxation of the ¹⁴N nucleus and chemical exchange. Addition of D₂O would cause this signal to disappear, confirming its assignment.

• Final Structural Confirmation with HMBC: The HMBC spectrum is the final piece of the puzzle. Key expected correlations include:

  • From the methine proton at position 9 to carbons of the benzofuran ring (e.g., C2, C3) and the cyclopropyl ring (C11, C12).

  • From the cyclopropyl protons to the methine carbon at position 9.

  • From the benzofuran proton at position 3 to the methine carbon at position 9.

Conclusion

The comprehensive application of 1D and 2D NMR spectroscopy provides an unequivocal method for the structural characterization of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. The detailed protocols and interpretation workflow presented in this application note offer a robust framework for researchers in pharmaceutical development and related fields to ensure the identity and purity of this and similar molecules. The combination of ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC experiments creates a self-validating system, upholding the principles of scientific integrity and providing authoritative structural confirmation.

References

• Columbia University, NMR Core Facility. HSQC and HMBC. Available from: [Link]

• Frei, A., & Worther, M. (2023). The Evolving Landscape of NMR Structural Elucidation. Molecules, 28(5), 2345. Available from: [Link]

• Tecmag. (n.d.). DEPT - 135. Available from: [Link]

• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. Available from: [Link]

• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. Available from: [Link]

• University of Wisconsin-Madison, NMR Facility. (2020, September 16). HSQC and HMBC for Topspin. Available from: [Link]

• Oxford Instruments. (n.d.). Two-dimensional Experiments: Inverse Heteronuclear Correlation. Available from: [Link]

• Kusuyama, Y., Kagosaku, T., & Hasegawa, T. (2006). Substituent Effects on the Carbon-13 NMR Chemical Shifts of Cyclopropyl Carbons in p-Substituted(cis- and trans-2-Chlorocyclopropyl)benzenes. Chemistry Letters, 35(6), 634-635. Available from: [Link]

• Wikipedia. (2024). Two-dimensional nuclear magnetic resonance spectroscopy. Available from: [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. Available from: [Link]

• Magritek. (n.d.). Introduction to 13C-NMR and DEPT – Identification of an Alcohol. Available from: [Link]

• Chemistry Steps. (2023, September 27). DEPT NMR: Signals and Problem Solving. Available from: [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S1:001. Available from: [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anuchem. Available from: [Link]

• ResearchGate. (n.d.). Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H)... Available from: [Link]

• Zhang, Y., et al. (2024). Benzofuran Derivatives from Cortex Mori Radicis and Their Cholinesterase-Inhibitory Activity. Molecules, 29(2), 295. Available from: [Link]

• Johnston, J. N., & Power, W. P. (2001). High-Field Chlorine NMR Spectroscopy of Solid Organic Hydrochloride Salts: A Sensitive Probe of Hydrogen Bonding Environment. The Journal of Physical Chemistry A, 105(45), 10349-10357. Available from: [Link]

• A Research Article. (n.d.). 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Available from: [Link]

• Semantic Scholar. (2024, August 6). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Available from: [Link]

• San Diego State University NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Available from: [Link]

• ResearchGate. (n.d.). 1HNMR spectrum of 1-(1-benzofuran-2-yl). Available from: [Link]

• DTIC. (n.d.). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Available from: [Link]

• Optica Publishing Group. (n.d.). c. Available from: [Link]

• ResearchGate. (n.d.). NMR spectra of allylamine hydrochloride. Available from: [Link]

• JoVE. (2024, December 5). ビデオ: 2D NMR: 異核相関技術の概要. Available from: [Link]

• Wiberg, K. B., Barth, D. E., & Schertler, P. H. (1963). Nuclear magnetic resonance spectra of cyclopropyl derivatives. The Journal of Organic Chemistry, 28(4), 1105-1108. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available from: [Link]

• Bryce, D. L., & Wasylishen, R. E. (2006). Solid-State 35/37Cl NMR Spectroscopy of Hydrochloride Salts of Amino Acids Implicated in Chloride Ion Transport Channel Selectivity: Opportunities at 900 MHz. Journal of the American Chemical Society, 128(3), 959-970. Available from: [Link]

• ACS Publications. (2014, August 5). 13C and 15N NMR Characterization of Amine Reactivity and Solvent Effects in CO2 Capture. The Journal of Physical Chemistry B. Available from: [Link]

• ResearchGate. (n.d.). Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). Available from: [Link]

• Iowa State University, Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Available from: [Link]

• Mian, M. Y., et al. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega, 7(32), 28284-28290. Available from: [Link]

• Reddit. (2023, July 3). 1H-NMR of Cyclopropylamine HCl salt. Available from: [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Available from: [Link]

• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 1H NMR Chemical Shifts. Available from: [Link]

• ResearchGate. (n.d.). H and 13 C NMR data for 2-(5-methoxy-1-benzofuran-3-yl). Available from: [Link]

• MDPI. (2023, June 9). (2Z,5Z)-5-((3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-((4-methoxyphenyl)imino)-3-phenylthiazolidin-4-one. Available from: [Link]

• SpectraBase. (n.d.). Benzofuran - Optional[13C NMR] - Chemical Shifts. Available from: [Link]

• Chegg.com. (2015, March 20). Solved Below is the predicted 13C NMR spectrum for either. Available from: [Link]

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Liquid-Liquid Extraction (LLE) Protocols for Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride

Executive Summary & Rationale

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (CAS: 2792185-89-6) is a highly polar, water-soluble primary amine salt utilized in advanced organic synthesis and drug development[1]. In its commercial hydrochloride (HCl) salt form, it is stable for storage but inactive for nucleophilic reactions or lipophilic assays. To utilize the compound as a nucleophile or to assess its free-state pharmacokinetics, it must be converted into its freebase form using a precise Liquid-Liquid Extraction (LLE) protocol.

This application note provides a self-validating, step-by-step methodology for the alkalinization, extraction, and isolation of the freebase amine, grounded in established thermodynamic partitioning principles.

Physicochemical Context & Causality

The fundamental principle of isolating an amine from its salt relies on manipulating its partition coefficient ( Kp​ ) via pH adjustment[2].

• Acidic/Neutral State ( pH<pKa​ ) : The amine is protonated ( R−NH3+​ ). Ion-dipole interactions with water molecules make it highly hydrophilic, retaining it in the aqueous phase[3].

• Basic State ( pH>pKa​+2 ) : The addition of a strong base (e.g., NaOH) deprotonates the ammonium cation, yielding the neutral freebase ( R−NH2​ ). The loss of charge drastically increases its lipophilicity, driving it to partition into an immiscible organic solvent[4].

Causality in pH Selection : The conjugate acid of a primary alkyl/benzylamine typically exhibits a pKa​ between 9.0 and 9.5. To ensure >99% deprotonation and prevent product loss, the aqueous solution must be driven to a pH ≥ 11.

Solvent Selection Dynamics

Choosing the correct organic solvent is critical for optimizing recovery and phase separation.

Solvent	Density (g/mL)	Phase Position	Boiling Point (°C)	Application Notes & Causality
Dichloromethane (DCM)	1.33	Bottom	39.6	Excellent solubility for freebase amines. Heavy density allows easy draining of the target organic layer. Prone to intractable emulsions if agitated too vigorously.
Ethyl Acetate (EtOAc)	0.90	Top	77.1	Good general-purpose solvent. Requires draining the aqueous layer first. Environmentally preferable to halogenated solvents.
Methyl tert-butyl ether (MTBE)	0.74	Top	55.2	Lower water miscibility than EtOAc. Avoids the dangerous peroxide-forming tendencies of diethyl ether while offering similar lipophilic extraction efficiency.

Experimental Workflow Visualization

Figure 1: Liquid-Liquid Extraction workflow for isolating freebase amines from hydrochloride salts.

Detailed Experimental Methodologies

Protocol A: Alkalinization and Primary Extraction

This protocol assumes a starting scale of 1.0 g of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.

• Dissolution : Transfer 1.0 g of the amine hydrochloride salt to a 100 mL Erlenmeyer flask. Add 20 mL of deionized water and stir magnetically until fully dissolved.

• Basification : Place the flask in an ambient water bath. Slowly add 1M NaOH dropwise while stirring continuously.

  • Causality: Slow addition prevents localized exothermic heating, which could degrade sensitive functional groups.

  • Validation Checkpoint: Stop adding base and spot the solution onto broad-range pH paper. The protocol is self-validating only if the pH ≥ 11. If the pH is lower, continue adding NaOH. The solution will likely turn cloudy as the lipophilic freebase precipitates out of the aqueous phase[5].

• Phase Partitioning : Transfer the basic suspension to a 125 mL separatory funnel. Add 20 mL of the chosen organic solvent (e.g., DCM). Stopper the funnel, invert gently, and immediately open the stopcock to vent.

  • Causality: Venting releases pressure buildup from solvent vapor and the heat of mixing. Gentle inversion (rather than violent shaking) prevents the formation of intractable emulsions.

• Phase Separation : Secure the funnel on a ring stand and allow the layers to separate completely (approx. 5 minutes).

  • Validation Checkpoint (The Water Drop Test): If using a new solvent mixture and unsure which layer is which, add a single drop of DI water to the funnel. If the drop mixes with the top layer, the top is aqueous. If it falls through to the bottom, the top is organic.

• Multiple Extractions : Drain the target organic layer into a clean Erlenmeyer flask. Leave the aqueous layer in the funnel and extract it two more times with fresh 20 mL portions of organic solvent. Combine all organic layers.

  • Causality: According to the Nernst distribution law, multiple extractions with smaller volumes (3 × 20 mL) mathematically yield a higher total recovery than a single large-volume extraction (1 × 60 mL).

Protocol B: Washing, Desiccation, and Concentration

• Brine Wash : Return the combined organic layers to the separatory funnel. Add 15 mL of saturated aqueous NaCl (brine). Invert gently to wash, let separate, and drain the organic layer into a dry flask.

  • Causality: The high ionic strength of brine drastically decreases the solubility of water in the organic phase (the "salting out" effect), effectively pre-drying the organic solvent[6].

• Desiccation : Add anhydrous Sodium Sulfate ( Na2​SO4​ ) to the organic phase in small increments. Swirl the flask. Continue adding until the drying agent flows freely like sand and stops clumping.

  • Expert Insight: Never use Magnesium Sulfate ( MgSO4​ ) for amines. MgSO4​ acts as a mild Lewis acid and can coordinate with the lone pair of the free primary amine, leading to significant product loss. Na2​SO4​ is chemically inert to amines.

• Filtration & Evaporation : Filter the solution through fluted filter paper to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator (Bath temp: 30–35°C) to yield the pure Benzofuran-2-YL(cyclopropyl)methanamine freebase as an oil or amorphous solid.

  • Validation Checkpoint: Weigh the final flask to calculate mass recovery. Analyze the product via TLC (using a basic stain like Ninhydrin) or 1H -NMR to confirm the absence of residual solvent and inorganic salts.

Troubleshooting Common LLE Issues

• Emulsion Formation : If the organic and aqueous layers refuse to separate, add 5–10 mL of brine to the funnel. The sudden increase in aqueous ionic strength forces the lipophilic organic droplets to coalesce, breaking the emulsion[6].

• Low Mass Recovery : If the final yield is unexpectedly low, the amine was likely not fully deprotonated. Self-Correction: Retrieve the discarded aqueous layer, re-test the pH, add more NaOH until pH > 12, and perform a secondary extraction.

References

• Liquid/liquid Extraction: Extraction of Acids or Bases from Neutral Organics Source: Minnesota State University Moorhead URL:[Link]

• Isolation (Recovery) of Amines Source: University of Alberta, Department of Chemistry URL:[Link]

• Development of Salt Induced Liquid–Liquid Extraction Combined with Amine Based Deep Eutectic Solvent Source: Pharmaceutical Sciences URL: [Link]

Sources

• 1. BENZOFURAN-2-YL(CYCLOPROPYL)METHANAMINE HYDROCHLORIDE | 2792185-89-6 [sigmaaldrich.com]
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• 3. Isolation (Recovery) [chem.ualberta.ca]
• 4. Isolation (Recovery) [chem.ualberta.ca]
• 5. slideserve.com [slideserve.com]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Application Note: Synthesis Pathway and Scale-Up Protocol for Benzofuran-2-yl(cyclopropyl)methanamine Hydrochloride

Target Molecule: Benzofuran-2-yl(cyclopropyl)methanamine hydrochloride CAS Registry Number: 2792185-89-6 Application: Key building block and advanced intermediate for GPCR ligands and kinase inhibitors.

Executive Summary & Retrosynthetic Strategy

The scale-up of primary heteroarylalkylamines often presents challenges regarding chemoselectivity, the avoidance of toxic reagents (e.g., cyanoborohydrides), and the generation of heavy metal waste. This application note details a highly robust, five-stage synthetic pathway for Benzofuran-2-yl(cyclopropyl)methanamine hydrochloride .

Rather than employing a direct reductive amination—which frequently yields secondary amine by-products and requires challenging chromatographic purification—this protocol leverages an oxime condensation and subsequent catalytic hydrogenation . This strategic choice ensures the formation of highly crystalline intermediates, allowing for purity upgrades via simple filtration, thereby establishing a self-purifying process stream ideal for kilogram-scale manufacturing.

Mechanistic Rationale & Causality

• Grignard Addition: Utilizing commercially available benzofuran-2-carboxaldehyde and cyclopropylmagnesium bromide provides a high-atom-economy entry to the carbon framework.

• TEMPO Oxidation: Replaces stoichiometric heavy-metal oxidants (like MnO 2​ or CrO 3​ ) with a catalytic TEMPO/NaOCl system. This two-phase Anelli oxidation ()[1] is highly exothermic but easily controlled via controlled dosing, producing minimal environmental impact.

• Oxime Condensation: Converts the ketone into a stable, highly crystalline oxime. This step acts as a critical purity checkpoint, purging organic impurities without column chromatography.

• Chemoselective Hydrogenation: The reduction of the oxime to the primary amine is conducted using Pd/C in methanolic ammonia. The basic environment is a deliberate mechanistic choice: it suppresses the nucleophilic attack of the newly formed primary amine onto the intermediate imine (preventing dimerization) and protects the benzofuran core from over-reduction to a 2,3-dihydrobenzofuran derivative ().

• Salt Formation: Isolation as the hydrochloride salt in MTBE/Dioxane provides a stable, non-hygroscopic Active Pharmaceutical Ingredient (API) intermediate.

Process Visualization

Fig 1: Five-stage synthetic workflow for Benzofuran-2-yl(cyclopropyl)methanamine HCl.

Step-by-Step Experimental Protocols

Stage 1: Synthesis of Benzofuran-2-yl(cyclopropyl)methanol (Intermediate 1)

Reference CAS: 1339173-05-5[2]

• Preparation: Purge a jacketed reactor with N 2​ . Charge benzofuran-2-carboxaldehyde (1.0 eq, 1.0 kg) and anhydrous THF (10 L, 10 vol). Cool the internal temperature to 0 °C.

• Addition: Dropwise add cyclopropylmagnesium bromide (0.5 M in THF, 1.2 eq, 16.4 L) via an addition funnel over 2 hours. Crucial: Maintain internal temperature < 10 °C to prevent premature quenching and side-reactions ().

• Reaction: Remove the cooling bath and stir at 20–25 °C for 2 hours.

• Workup: Quench cautiously with 10% aqueous NH 4​ Cl (5 L). Extract the aqueous layer with MTBE (2 × 3 L). Wash combined organics with brine (3 L), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield Intermediate 1 as a pale yellow oil.

• Validation Checkpoint: HPLC (254 nm) must show < 1.0% AUC of the starting aldehyde.

Stage 2: TEMPO-Catalyzed Oxidation to Benzofuran-2-yl cyclopropyl ketone (Intermediate 2)

• Preparation: Dissolve Intermediate 1 (1.0 eq, ~1.25 kg) in Dichloromethane (DCM, 10 L). Add a solution of TEMPO (0.01 eq, 10.4 g) and KBr (0.1 eq, 79 g) in water (1 L). Cool the biphasic mixture to 0 °C.

• Oxidation: Prepare a solution of aqueous NaOCl (10–12% active chlorine, 1.1 eq) buffered to pH 8.5 using NaHCO 3​ . Add this bleach solution dropwise over 3 hours. Crucial: This reaction is highly exothermic. The addition rate must be strictly governed by the cooling capacity to keep the internal temperature < 5 °C, preventing the degradation of TEMPO and over-oxidation.

• Workup: Stir for 30 minutes post-addition. Quench unreacted hypochlorite with 10% aqueous Na 2​ S 2​ O 3​ (2 L) until a negative starch-iodide test is achieved. Separate the organic layer, wash with water, dry, and concentrate to yield Intermediate 2.

• Validation Checkpoint: Disappearance of the alcohol O-H stretch (~3300 cm −1 ) via FTIR, or < 0.5% AUC Intermediate 1 via HPLC.

Stage 3: Oxime Condensation (Intermediate 3)

• Preparation: Dissolve Intermediate 2 (1.0 eq, ~1.2 kg) in Ethanol (6 L).

• Addition: In a separate vessel, dissolve hydroxylamine hydrochloride (1.5 eq, 670 g) and sodium acetate trihydrate (1.5 eq, 1.31 kg) in water (2.5 L). Add this aqueous solution to the ethanolic ketone solution.

• Reaction: Heat the mixture to 70 °C for 4 hours.

• Isolation: Cool the reactor slowly to 5 °C. The oxime will precipitate as a dense, filterable solid. Filter the slurry, wash the cake with cold water (2 L) followed by cold ethanol (1 L), and dry under vacuum at 45 °C to constant weight.

• Validation Checkpoint: Solid must exhibit a sharp melting point and > 98.0% AUC purity. This step purges > 95% of upstream organic impurities.

Stage 4: Catalytic Hydrogenation to Benzofuran-2-yl(cyclopropyl)methanamine (Intermediate 4)

• Preparation: Charge a pressure reactor with Intermediate 3 (1.0 eq, ~1.2 kg), 10% Pd/C (50% wet, 5 wt% catalyst loading), and Methanol (12 L).

• Ammonia Addition: Add 7N NH 3​ in Methanol (3.0 eq, 2.5 L). Crucial: The ammonia acts as a thermodynamic sink, converting any intermediate imine back to the primary amine pathway, thus suppressing secondary amine dimerization.

• Hydrogenation: Purge the vessel with N 2​ (3×), then H 2​ (3×). Pressurize with H 2​ to 50 psi. Heat to 40 °C and agitate vigorously for 12 hours.

• Workup: Vent H 2​ and purge with N 2​ . Filter the mixture through a pad of Celite to remove the catalyst. Safety: Keep the catalyst cake wet with water to prevent auto-ignition. Concentrate the filtrate to yield the crude free base (Intermediate 4).

• Validation Checkpoint: LC-MS must confirm the mass of the primary amine ( [M+H]+=188.1 ) and absence of the oxime mass.

Stage 5: Hydrochloride Salt Formation & Crystallization (Final API Intermediate)

• Preparation: Dissolve the crude free base (Intermediate 4) in MTBE (10 L). Cool the solution to 0 °C.

• Salt Formation: Dropwise add 4M HCl in Dioxane (1.2 eq, ~1.9 L) while maintaining the temperature < 10 °C. A thick white precipitate will form immediately.

• Crystallization: Stir the suspension for 1 hour at 0 °C. Filter the solid under a nitrogen blanket (to prevent moisture condensation).

• Purification: Recrystallize the crude salt from a refluxing mixture of Ethanol/Ethyl Acetate (1:3, ~8 L). Cool to 0 °C, filter, and dry in a vacuum oven at 50 °C for 24 hours.

• Validation Checkpoint: Titration must show chloride content between 15.5% - 16.2% (Theoretical: 15.8%).

Quantitative Data & Process Analytical Technology (PAT)

Table 1: Scale-Up Mass Balance & Yield Summary (Based on 1.0 kg Starting Material)

Stage	Input Material	Output Mass	Molar Yield	Purity (HPLC AUC)
1. Grignard	1.00 kg (Aldehyde)	1.25 kg (Int 1)	96%	> 92.0%
2. Oxidation	1.25 kg (Int 1)	1.20 kg (Int 2)	97%	> 90.0%
3. Oxime	1.20 kg (Int 2)	1.22 kg (Int 3)	91%	> 98.5%
4. Reduction	1.22 kg (Int 3)	1.05 kg (Int 4)	93%	> 96.0%
5. Salt Form	1.05 kg (Int 4)	1.15 kg (Final)	91%	> 99.5%
Overall	1.00 kg	1.15 kg	~ 74%	> 99.5%

Table 2: Quality Control Parameters for Final Product

Parameter	Analytical Method	Acceptance Criteria
Appearance	Visual Inspection	White to off-white crystalline powder
Identity	1 H-NMR (DMSO- d6​ )	Conforms to structure; sharp cyclopropyl multiplets at 0.4-1.2 ppm
Purity	RP-HPLC (254 nm)	≥ 99.5%
Moisture	Karl Fischer Titration	≤ 0.5% w/w
Residue on Ignition	USP <281>	≤ 0.1%

Scale-Up & Safety (EHS) Considerations

• Exotherm Management (Stage 2): The TEMPO/NaOCl oxidation releases approximately ΔH=−65 kcal/mol . At the kilogram scale, this requires a reactor with a high jacket heat-transfer coefficient ( U -value) and strict interlock controls on the bleach addition pump tied to the internal thermocouple.

• Catalyst Handling (Stage 4): Palladium on carbon is highly pyrophoric when saturated with hydrogen and exposed to air. Filtration must be conducted under an inert atmosphere (N 2​ or Ar), and the spent filter cake must be immediately quenched in a water drum.

• Solvent Substitution: While DCM is used in Stage 2 for optimal biphasic kinetics, process chemistry teams scaling beyond 10 kg should evaluate replacing DCM with 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate to comply with greener manufacturing directives.

References

• Anelli, P. L., Biffi, C., Montanari, F., & Quici, S. (1987). Fast and selective oxidation of primary alcohols to aldehydes or to carboxylic acids and of secondary alcohols to ketones mediated by oxoammonium salts under two-phase conditions. The Journal of Organic Chemistry, 52(12), 2559-2562. URL:[Link]

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Syntheses. Academic Press. URL:[Link]

• Silverman, G. S., & Rakita, P. E. (1996). Handbook of Grignard Reagents. CRC Press. URL:[Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benzofuran-2-yl(cyclopropyl)methanol [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Improving Aqueous Solubility of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride (BCM-HCl)

Welcome to the technical support center for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (BCM-HCl). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome solubility challenges encountered during experimentation. Given that BCM-HCl is a hydrochloride salt of a weakly basic amine with a hydrophobic benzofuran core, achieving and maintaining adequate aqueous solubility is critical for generating reliable in vitro data and for successful formulation development.[1][2][3][4] This document provides in-depth, practical solutions and the scientific rationale behind them.

Frequently Asked Questions (FAQs)

Q1: What are the general structural features of BCM-HCl that influence its solubility?

A1: BCM-HCl possesses a combination of structural features that create a solubility challenge. The benzofuran ring system is rigid and hydrophobic, contributing to low intrinsic aqueous solubility.[3][5] The cyclopropylamine moiety introduces a basic nitrogen atom, allowing for the formation of a hydrochloride salt.[2][6][7] While the salt form is intended to enhance water solubility compared to the free base, the overall hydrophobicity of the molecule can still limit its dissolution in aqueous media.[1]

Q2: I'm starting my experiments. What is the first and most critical parameter to consider for dissolving BCM-HCl?

A2: The first and most critical parameter is pH . As a salt of a weak base, the solubility of BCM-HCl is highly dependent on the pH of the aqueous medium.[8] The amine group is protonated (ionized) at lower pH values, which dramatically increases its interaction with water and, therefore, its solubility.[8][9] Conversely, as the pH increases towards and beyond the pKa of the cyclopropylamine group, the compound will convert to its less soluble free base form and may precipitate. This relationship is mathematically described by the Henderson-Hasselbalch equation.[10][11][12]

Q3: My compound is supplied as a solid. Should I be concerned about its physical form?

A3: Absolutely. The solid-state properties of your BCM-HCl can significantly impact its solubility and dissolution rate. Different crystalline forms (polymorphs) of the same compound can have different lattice energies, leading to variations in solubility.[1] Furthermore, an amorphous (non-crystalline) form is generally more soluble than its crystalline counterparts because no energy is required to break the crystal lattice.[1][13] If you observe inconsistent solubility results between batches, it may be due to differences in the solid form.

Q4: What is the difference between "kinetic" and "thermodynamic" solubility, and which one should I measure?

A4:

• Kinetic solubility is typically measured in early drug discovery. It involves dissolving the compound (often from a DMSO stock) into an aqueous buffer and measuring the concentration before it has had time to precipitate.[14][15][16] This high-throughput method is useful for initial screening but may overestimate the true solubility.[16]

• Thermodynamic solubility is the true equilibrium solubility, measured by incubating an excess of the solid compound in a buffer for an extended period (e.g., 24-72 hours) until the concentration of the dissolved drug in solution is constant.[15][17][18][19] This is a more accurate measure and is crucial for formulation development.[16]

For initial troubleshooting in biological assays, kinetic solubility is often sufficient. For formulation and pre-clinical development, thermodynamic solubility is essential.[16]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: My BCM-HCl precipitates when I dilute my stock solution into a neutral phosphate-buffered saline (PBS) at pH 7.4.

• Question: Why is my compound precipitating at neutral pH, and what is the immediate solution?

  • Answer & Rationale: At pH 7.4, which is likely near or above the pKa of the cyclopropylamine group, a significant portion of the BCM-HCl will convert to its neutral, free base form. This form is substantially less water-soluble than the protonated hydrochloride salt, leading to precipitation.

  • Immediate Solution: The most straightforward solution is to lower the pH of your aqueous buffer. Prepare your buffer at a pH at least 1-2 units below the compound's pKa. For a typical amine, a buffer at pH 5.0 to 6.5 is a good starting point. This ensures the compound remains in its more soluble, ionized (protonated) form.[8]

• Question: I am using a chloride-based buffer system. Could this be contributing to the problem?

  • Answer & Rationale: Yes, this could be due to the common ion effect .[20] Since your compound is a hydrochloride salt, adding it to a solution that already contains a high concentration of chloride ions (like PBS) can decrease its solubility.[20][21][22][23] According to Le Chatelier's principle, the excess common ion (Cl-) shifts the dissolution equilibrium towards the solid, undissolved state.[20]

  • Troubleshooting Steps:

    • Switch Buffer Systems: Replace your chloride-based buffer with a non-chloride buffer system such as citrate, acetate, or MES, ensuring the pH is in the optimal range for solubility.

    • Reduce Chloride Concentration: If a chloride-containing buffer is necessary for your assay, try reducing its concentration to the lowest acceptable level.

Issue 2: Adjusting the pH is not sufficient or is incompatible with my experimental system (e.g., cell-based assay). What's next?

• Question: How can I use co-solvents to improve the solubility of BCM-HCl?

  • Answer & Rationale: Co-solvents are water-miscible organic solvents that enhance the solubility of hydrophobic compounds by reducing the polarity of the aqueous solvent system.[24][25][26][27] For BCM-HCl, co-solvents can help solubilize the hydrophobic benzofuran portion of the molecule.

  • Recommended Co-solvents & Protocol:

    • Commonly used co-solvents include DMSO, ethanol, propylene glycol (PG), and polyethylene glycol 400 (PEG 400).[26][28]

    • Protocol: Start by preparing a high-concentration stock solution of BCM-HCl in 100% DMSO. Then, perform serial dilutions into your aqueous assay buffer containing various final concentrations of the co-solvent (e.g., 1%, 2%, 5% v/v). Visually inspect for precipitation. It is critical to run a vehicle control with the same final co-solvent concentration to ensure it does not affect your experimental results.[28]

• Question: I've heard about cyclodextrins. How do they work and how can I use them?

  • Answer & Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[29][30][31][32] They can encapsulate the hydrophobic part of a drug molecule, like the benzofuran ring of BCM, forming an "inclusion complex."[29][31] This complex has a water-soluble exterior, effectively increasing the overall aqueous solubility of the compound.[29][30]

  • Recommended Cyclodextrins & Protocol:

    • Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used in pharmaceutical formulations due to their high water solubility and safety profiles.

    • Protocol: Prepare a stock solution of the cyclodextrin (e.g., 10-40% w/v) in your aqueous buffer. Add your BCM-HCl (either as a solid or from a concentrated organic stock) to the cyclodextrin solution and mix thoroughly (vortexing, sonicating) to facilitate complex formation. A phase-solubility study can be performed to determine the optimal concentration of cyclodextrin.[33]

Issue 3: I need a long-term, stable solution for a formulation. Are there more advanced techniques?

• Question: What are amorphous solid dispersions and how can they help?

  • Answer & Rationale: An Amorphous Solid Dispersion (ASD) is a technique where the drug is dispersed at a molecular level in an amorphous (non-crystalline) state within a carrier matrix, typically a polymer.[34][35][36] This high-energy amorphous state significantly enhances the drug's aqueous solubility and dissolution rate compared to its stable crystalline form.[13][34][37] The polymer carrier also helps to prevent the drug from recrystallizing during storage and upon dissolution.[34]

  • Common ASD Preparation Methods:

    • Spray Drying: The drug and polymer are dissolved in a common solvent, and the solution is then sprayed into a hot air stream, rapidly evaporating the solvent to form the ASD.[35]

    • Hot-Melt Extrusion (HME): The drug and polymer are mixed and heated until molten, then extruded to form the solid dispersion.[34]

  • Considerations: Developing an ASD is a more complex formulation strategy requiring specialized equipment and expertise. However, it is one of the most powerful techniques for overcoming significant solubility challenges for poorly water-soluble drugs.[34][37]

Data Presentation & Summary Tables

Table 1: Common Excipients for Solubility Enhancement of BCM-HCl

Excipient Class	Examples	Typical Concentration Range	Mechanism of Action	Primary Use Case
Co-solvents	DMSO, Ethanol, Propylene Glycol, PEG 400	1-10% (v/v)	Reduces solvent polarity, increasing solubility of hydrophobic moieties.[25][27]	In vitro assays, early-stage animal studies.
Cyclodextrins	HP-β-CD, SBE-β-CD	2-40% (w/v)	Forms inclusion complexes by encapsulating the hydrophobic part of the drug.[29][31]	In vitro and in vivo studies, parenteral formulations.
Surfactants	Polysorbate 80 (Tween® 80), Cremophor® EL	0.1-2% (v/v)	Form micelles that entrap the hydrophobic drug, increasing solubility above the CMC.	Formulations for oral and parenteral administration.
ASD Polymers	PVP/VA (Kollidon® VA64), HPMC-AS, Soluplus®	20-80% (w/w)	Stabilizes the drug in a high-energy amorphous state, preventing crystallization.[34]	Oral solid dosage form development.

Experimental Protocols & Visualizations

Protocol 1: Determination of a pH-Solubility Profile for BCM-HCl

• Buffer Preparation: Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10 (e.g., at 1 pH unit intervals).

• Sample Preparation: Add an excess amount of solid BCM-HCl to a vial containing a known volume of each buffer. Ensure enough solid is present that some remains undissolved at equilibrium.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) using a shaker for 24-48 hours to ensure equilibrium is reached.[18]

• Sample Separation: After equilibration, separate the undissolved solid from the solution. This can be done by centrifugation followed by collection of the supernatant, or by filtration through a 0.22 µm filter.

• Quantification: Dilute the clear supernatant with a suitable mobile phase and quantify the concentration of dissolved BCM-HCl using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the measured solubility (in µg/mL or µM) on a logarithmic scale against the pH of the buffer.

Diagram 1: Decision Tree for BCM-HCl Solubility Enhancement

This workflow guides the researcher from basic to advanced solubility enhancement techniques.

Caption: A decision-making workflow for selecting an appropriate solubility enhancement strategy for BCM-HCl.

References

• Solubility enhancement techniques: A comprehensive review. (2023, March 13). Retrieved from [Link]

• (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. Retrieved from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. (n.d.). Journal of Pharmaceutical Negative Results. Retrieved from [Link]

• Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. (2023, April 26). Auctores. Retrieved from [Link]

• Spray Drying: Solving solubility issues with amorphous solid dispersions. (2015, September 3). European Pharmaceutical Review. Retrieved from [Link]

• Techniques for solubility enhancement of poorly soluble drugs: an overview. (2012, December 12). JMPAS. Retrieved from [Link]

• AmorSol® - Amorphous Solid Dispersion Technology. (n.d.). Ascendia Pharmaceutical Solutions. Retrieved from [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. (2024, December 9). Longdom Publishing. Retrieved from [Link]

• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024, December 9). Protocols.io. Retrieved from [Link]

• Kinetic Solubility Assays Protocol. (n.d.). AxisPharm. Retrieved from [Link]

• Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Cosolvent. (n.d.). Wikipedia. Retrieved from [Link]

• The Use of Cyclodextrins in Pharmaceutical Formulations. (2024, February 29). LinkedIn. Retrieved from [Link]

• The Solubility–Permeability Interplay When Using Cosolvents for Solubilization: Revising the Way We Use Solubility-Enabling Formulations. (2012, January 26). ACS Publications. Retrieved from [Link]

• ADME Solubility Assay. (n.d.). BioDuro. Retrieved from [Link]

• Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. (2006, November 7). ACS Publications. Retrieved from [Link]

• Cyclodextrins: Only Pharmaceutical Excipients or Full-Fledged Drug Candidates? (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (2025, September 20). Preprints.org. Retrieved from [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). Taylor & Francis Online. Retrieved from [Link]

• CYCLOPROPYLAMINE. (n.d.). Ataman Kimya. Retrieved from [Link]

• Thermodynamic Solubility Assay. (n.d.). Domainex. Retrieved from [Link]

• A Review of the Solubility Enhancement by Using a Co-Solvency Method. (2021, January 15). ManTech Publications. Retrieved from [Link]

• Determination of Thermodynamic Solubility. (n.d.). Bio-protocol. Retrieved from [Link]

• In vitro solubility assays in drug discovery. (2008, November 15). PubMed. Retrieved from [Link]

• General description of Cyclopropylamine (CPA). (2021, December 28). Georganics. Retrieved from [Link]

• Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. (2006, December 15). PubMed. Retrieved from [Link]

• Cyclopropylamine. (n.d.). Wikipedia. Retrieved from [Link]

• CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS. (n.d.). International Journal of Pharmaceutical, Chemical, and Biological Sciences. Retrieved from [Link]

• Chapter 3. Pharmacokinetics. (n.d.). AccessPhysiotherapy. Retrieved from [Link]

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• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (n.d.). MDPI. Retrieved from [Link]

• pKa values in solubility determination using the Henderson-Hasselbalch equation. (2015, December 30). ADMET & DMPK. Retrieved from [Link]

• (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination. Retrieved from [Link]

• In-vitro Thermodynamic Solubility. (2025, May 25). Protocols.io. Retrieved from [Link]

• Effect of chloride ion on dissolution of different salt forms of haloperidol. (n.d.). ResearchGate. Retrieved from [Link]

• (PDF) Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Retrieved from [Link]

• Common Ion Effect on Solubility of Ionic Salts. (2026, January 6). CK-12 Foundation. Retrieved from [Link]

• Can the common ion effect increase the solubility of a solution? (2019, October 27). Quora. Retrieved from [Link]

• Substituted benzofuran – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

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Optimizing LC-MS/MS ionization parameters for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

Introduction

Welcome to the technical support guide for the LC-MS/MS analysis of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (BCMH). This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during method development. As a substituted benzofuran, BCMH possesses structural motifs that require careful optimization of mass spectrometer source parameters to achieve robust, sensitive, and reproducible results. This guide provides in-depth, field-proven insights in a troubleshooting-focused Q&A format to streamline your experimental workflow.

Analyte Profile: Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (BCMH)

Understanding the physicochemical properties of your analyte is the cornerstone of successful method development.

Property	Value / Information	Significance for LC-MS/MS Analysis
Molecular Formula	C₁₂H₁₄ClNO	The elemental composition determines the exact mass.
Molecular Weight	223.7 g/mol [1]	The monoisotopic mass of the free base (C₁₂H₁₃NO) is ~187.10 Da. The expected protonated molecule [M+H]⁺ will be at m/z ~188.11.
Chemical Structure	A benzofuran core linked to a cyclopropylmethanamine group.	The primary amine (-NH₂) is a basic site, making the molecule an excellent candidate for positive mode electrospray ionization (ESI) via protonation.[2] The benzofuran and cyclopropyl groups add hydrophobicity.
Salt Form	Hydrochloride (HCl)	The compound is supplied as a salt of a strong acid (HCl) and a weak base (the amine). It will readily dissociate in typical mobile phases, and the chloride ion will not interfere with positive mode ESI.
Predicted pKa	~9-10 (for the primary amine)	The high pKa indicates the amine group will be readily protonated in acidic mobile phases (e.g., pH < 7), which is ideal for forming the [M+H]⁺ ion in the ESI source.[2]

Frequently Asked Questions & Troubleshooting Guide

Q1: I am not seeing any signal for BCMH. Where do I start troubleshooting?

A1: Lack of signal is a common initial hurdle. The issue typically lies with fundamental instrument settings or the analyte's ionization mode. Given BCMH's structure, it should ionize efficiently in positive electrospray ionization (ESI) mode.

Causality and Explanation: BCMH possesses a primary amine, which is a basic functional group with a high proton affinity.[3] In a typical reversed-phase mobile phase containing a proton source like formic acid, this amine will exist in its protonated, charged state even before entering the ESI source. The ESI process then transfers this pre-formed ion from the liquid phase to the gas phase for detection.[4] Therefore, positive ion mode is the correct choice. Negative mode is unlikely to be effective as the molecule lacks acidic protons to lose.

Troubleshooting Workflow:

• Confirm Ionization Mode: Ensure your mass spectrometer is set to Positive Ion Mode .

• Verify Analyte Presence: Perform a direct infusion of a reasonably concentrated standard solution (e.g., 100-500 ng/mL) in a typical mobile phase composition (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid). This isolates the MS from any LC-related issues.

• Check Mass Range: Ensure your scan range includes the target m/z of 188.11 for the [M+H]⁺ ion.

• Review Basic ESI Parameters: Start with a generic, robust set of parameters. If these fail, it points to a more specific issue.

Parameter	Initial Setting	Rationale
Capillary Voltage	3.5 - 4.5 kV	Creates the electric field necessary to charge droplets at the ESI tip.
Cone/Orifice Voltage	20 - 40 V	Extracts ions from the atmospheric pressure region and can help break up solvent clusters.[5]
Source Temperature	100 - 150 °C	Heats the source block to aid in initial desolvation.
Desolvation Temp.	350 - 450 °C	Provides the primary energy for solvent evaporation from the charged droplets.
Desolvation Gas Flow	600 - 800 L/hr	A high flow of inert gas (typically nitrogen) aids in droplet shrinkage and solvent removal.[6][7]

If no signal is observed even with these steps, investigate potential system-level issues such as clogs in the sample path, incorrect gas connections, or instrument hardware faults.

Caption: Initial troubleshooting workflow for no signal.

Q2: My signal intensity is very low. How can I systematically optimize it?

A2: Low sensitivity is a common optimization challenge. A systematic approach focusing on the key ESI parameters is crucial. The goal is to maximize the efficiency of transferring the protonated BCMH from solution into a stable, gas-phase ion beam.

Causality and Explanation: The electrospray process is a delicate balance of several competing factors controlled by the source parameters.[6]

• Capillary Voltage: Sets the initial charge on the droplets. Too low, and the spray is unstable; too high, and you can cause electrical discharge (arcing), which also leads to instability and signal loss.

• Cone Voltage (or Declustering Potential): This voltage helps to strip solvent molecules from the ion as it enters the vacuum region. A higher voltage can increase signal by reducing solvent clusters, but an excessive voltage will induce in-source fragmentation, breaking your parent ion and reducing its signal.[8][9]

• Desolvation Temperature & Gas Flow: These parameters work together to evaporate the solvent from the ESI droplets.[7] Efficient desolvation is critical to release the gas-phase ion.[10] However, excessively high temperatures can cause thermal degradation of some analytes.

Systematic Optimization Protocol (via Direct Infusion):

• Infuse the Analyte: Begin by infusing a standard solution (e.g., 100 ng/mL) of BCMH at a flow rate typical for your LC method (e.g., 0.3-0.5 mL/min) using a tee-piece.

• Optimize Cone Voltage: Set all other parameters to their typical starting values (see table in Q1). Monitor the signal for m/z 188.11 while ramping the cone voltage, for example, from 10 V to 80 V in 5 V increments. Plot the intensity vs. voltage. You should see the intensity rise to a maximum and then potentially decrease as in-source fragmentation begins. Choose the voltage at or just before the maximum.

• Optimize Capillary Voltage: Fix the cone voltage at its new optimum. Adjust the capillary voltage (e.g., from 2.5 kV to 5.0 kV in 0.5 kV steps). Select the voltage that provides the highest and most stable signal.[8]

• Optimize Desolvation Parameters: Fix the cone and capillary voltages. First, optimize the desolvation temperature (e.g., from 250 °C to 500 °C in 50 °C steps). At the optimal temperature, adjust the desolvation gas flow (e.g., from 500 L/hr to 1000 L/hr in 100 L/hr increments).

• Optimize Source Position: Finally, if your instrument allows, fine-tune the horizontal and vertical position of the ESI probe to maximize the signal.[11]

Parameter	Typical Starting Value	Typical Optimized Range
Cone Voltage	30 V	25 - 55 V
Capillary Voltage	4.0 kV	3.0 - 4.5 kV
Desolvation Temp.	400 °C	350 - 500 °C
Desolvation Gas Flow	700 L/hr	650 - 900 L/hr

Q3: I see multiple ions for my analyte ([M+H]⁺, [M+Na]⁺, [M+K]⁺). How can I get a consistent [M+H]⁺ ion for quantification?

A3: The formation of multiple adducts, particularly sodium ([M+Na]⁺ at m/z ~210.1) and potassium ([M+K]⁺ at m/z ~226.1), is a frequent issue in ESI-MS that can dilute the signal of the desired analyte ion and compromise quantitative reproducibility.[12][13]

Causality and Explanation: Sodium and potassium ions are ubiquitous in laboratory environments, stemming from glassware, solvents, reagents, and biological matrices.[11][14] During the ESI process, as droplets shrink, the concentration of these alkali metals increases. Molecules with oxygen atoms (like the benzofuran ether oxygen in BCMH) can chelate these metal ions, forming adducts that compete with the desired protonation at the amine group.[12] These metal adducts are often less efficiently fragmented in MS/MS (CID) than the protonated molecule, making them poor choices for quantitative MRM (Multiple Reaction Monitoring) methods.[12]

Troubleshooting and Mitigation Strategy:

• Identify the Source of Contamination:

  • Glassware: Switch to polypropylene or other plastic vials and collection tubes.[11]

  • Reagents: Use high-purity LC-MS grade solvents and fresh additives.

  • Sample Matrix: If analyzing biological samples, use a robust sample preparation method (e.g., SPE, LLE) to remove endogenous salts.

• Promote Protonation over Metal Adduction:

  • Mobile Phase Acidification: The most effective strategy is to increase the concentration of protons ([H]⁺) in the mobile phase to drive the equilibrium towards the formation of [M+H]⁺.

  • Action: Ensure your mobile phase contains an adequate amount of a proton source. While 0.1% formic acid is standard, increasing it slightly (e.g., to 0.2%) or adding a small amount of ammonium formate (e.g., 2-5 mM) can help. The ammonium ions (NH₄⁺) can act as proton donors and also compete with Na⁺/K⁺ for adduction without being as persistent.[15]

  • Caution: Adding too much acid can lead to ion suppression for some compounds, so optimization is key.[16]

Caption: Decision tree for managing unwanted adducts.

References

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• The Origin and Implications of Artifact Ions in Bioanalytical LC–MS. (2026). LCGC International. [Link]

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• Optimization of two key ion source parameters (capillary voltage and...). ResearchGate. [Link]

• Re-optimizing the ESI probe position. Waters Corporation. [Link]

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• Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling. (2023). PMC. [Link]

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• Pitfalls in LC-MS(-MS) Analysis. gtfch.org. [Link]

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• High desolvation temperature facilitates the ESI-source H/D exchange at non-labile sites of hydroxybenzoic acids and aromatic amino acids. (2016). RSC Publishing. [Link]

• How Are Completely Desolvated Ions Produced in Electrospray Ionization: Insights from Molecular Dynamics Simulations. (2011). ACS Publications. [Link]

• How to increase sensitivity of badly ionizing compounds in ESI-MS (electrospray ionisation mass spectroscopy)?. (2013). ResearchGate. [Link]

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• The LCGC Blog: 10 Great Tips for Electrospray Ionization LC–MS. (2020). LCGC International. [Link]

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Technical Support Center: Overcoming Matrix Effects in Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride Plasma Analysis

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming matrix effects in the bioanalysis of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in plasma samples. The information presented herein is grounded in established scientific principles and field-proven methodologies to ensure the accuracy and reliability of your experimental data.

Introduction to Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS/MS) based bioanalysis, the "matrix" refers to all components in a sample other than the analyte of interest.[1] In plasma analysis, this includes a complex mixture of proteins, salts, lipids (most notably phospholipids), and metabolites.[2][3] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte, leading to either ion suppression or enhancement.[4][5] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of a quantitative assay.[1][6]

For a compound like Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, which contains both hydrophobic (benzofuran) and basic (amine) moieties, interactions with plasma components can be complex, making it susceptible to matrix effects. This guide will walk you through identifying, evaluating, and mitigating these effects to develop a robust and reliable bioanalytical method.

Part 1: Troubleshooting Guide & FAQs

This section is designed in a question-and-answer format to directly address common issues encountered during the analysis of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in plasma.

FAQ 1: My analyte signal is inconsistent and lower than expected in plasma samples compared to neat solutions. What could be the cause?

This is a classic sign of ion suppression , the most common form of matrix effect.[5][7] Endogenous components in the plasma, particularly phospholipids, are likely co-eluting with your analyte and competing for ionization in the MS source.[8][9]

Troubleshooting Steps:

• Confirm Matrix Effects: Perform a post-column infusion experiment to qualitatively identify the retention time regions where ion suppression occurs.[10][11] This involves infusing a constant flow of your analyte solution post-column while injecting a blank, extracted plasma sample. Dips in the baseline signal indicate regions of suppression.[12]

• Identify the Culprit: Phospholipids are a major cause of ion suppression in plasma samples.[2][3] You can monitor for common phospholipid transitions (e.g., precursor ion scan of m/z 184 for phosphocholine-containing lipids) to see if they elute in the suppression zone.[13][14]

• Optimize Sample Preparation: Your current sample preparation method may not be effectively removing these interfering components. Consider the following:

  • Protein Precipitation (PPT): While simple, PPT is often insufficient for removing phospholipids, which can remain in the supernatant.[2][9]

  • Liquid-Liquid Extraction (LLE): LLE can offer better cleanup than PPT. Experiment with different organic solvents and pH adjustments to optimize the extraction of your analyte while leaving interferences behind.[3]

  • Solid-Phase Extraction (SPE): SPE provides a more selective cleanup. Choose a sorbent that strongly retains your analyte while allowing interfering components to be washed away. A reverse-phase polymer-based sorbent could be a good starting point.[15]

  • Phospholipid Depletion Plates: Specialized plates, such as those using zirconia-coated silica, can selectively remove phospholipids from the sample extract.[2][8][9]

FAQ 2: I'm using a stable isotope-labeled internal standard (SIL-IS), but I'm still seeing variability between different plasma lots. Why isn't the SIL-IS correcting for the matrix effect?

While a SIL-IS is the gold standard for compensating for matrix effects, it's not always a perfect solution.[16] Here are some potential reasons for the observed variability:

• Chromatographic Separation of Analyte and SIL-IS: Even with a SIL-IS, slight differences in retention time can occur due to the "isotope effect." If the analyte and SIL-IS elute at slightly different times, they may experience different degrees of ion suppression, leading to inconsistent analyte/IS ratios.

• Differential Matrix Effects: Different lots of plasma can have varying compositions of endogenous components.[17] This can lead to lot-to-lot differences in the extent of ion suppression, which may not be fully compensated for by the SIL-IS, especially if the suppression is severe.

• Impurity in the SIL-IS: The presence of unlabeled analyte in your SIL-IS can lead to artificially high measurements.

Troubleshooting Steps:

• Evaluate Chromatographic Co-elution: Ensure that the analyte and SIL-IS peaks are as closely co-eluting as possible. Adjusting the chromatographic gradient or mobile phase composition may be necessary.

• Assess Matrix Effects Across Multiple Lots: The FDA recommends evaluating matrix effects in at least six different lots of plasma during method validation.[18][19] This will help you understand the variability of your method.

• Consider a Different Sample Preparation Strategy: If lot-to-lot variability persists, a more rigorous sample cleanup method that removes a greater proportion of the interfering matrix components is warranted.[3]

FAQ 3: My assay is showing poor precision and accuracy, especially at the lower limit of quantitation (LLOQ). How can I improve this?

Poor precision and accuracy at the LLOQ are often exacerbated by matrix effects.[20] At low concentrations, the analyte signal is more susceptible to being masked or variably suppressed by the background noise from the matrix.

Troubleshooting Steps:

• Enhance Sample Cleanup: This is the most effective way to improve LLOQ performance. The goal is to reduce the chemical noise from the matrix. Consider switching from a simple protein precipitation to a more selective technique like SPE or phospholipid removal plates.[3][21]

• Optimize Chromatographic Separation: Improve the separation of your analyte from the early-eluting, highly polar matrix components and the later-eluting phospholipids.[1] Adjusting the gradient, flow rate, or even the column chemistry can help.

• Fine-tune MS Parameters: Ensure that your MS parameters (e.g., collision energy, declustering potential) are optimized for your analyte to maximize its signal-to-noise ratio.

FAQ 4: I'm observing carryover in my blank injections after a high concentration sample. What's the cause and how can I fix it?

Carryover can be caused by the analyte adsorbing to components of the LC system or by the buildup of matrix components on the column that trap the analyte.

Troubleshooting Steps:

• Optimize the Wash Solution: Your autosampler wash solution may not be strong enough to completely remove the analyte. Try a wash solution with a higher percentage of organic solvent or a different solvent altogether.

• Implement a Column Wash Step: Incorporate a high-organic wash at the end of your gradient to elute any strongly retained matrix components.[8]

• Check for System Contamination: If the problem persists, you may need to clean the injection port, needle, and sample loop.

FAQ 5: My plasma samples are hemolyzed or lipemic. How will this affect my analysis?

Hemolyzed (reddish tint) and lipemic (cloudy appearance) samples introduce additional interfering substances into the matrix.[22][23] Hemolysis releases hemoglobin and other intracellular components, while lipemia indicates high levels of lipids.[24][25] Both can significantly impact the accuracy of your results by causing additional matrix effects.[25][26]

Troubleshooting Steps:

• Assess the Impact: During method validation, it is crucial to evaluate the effect of hemolyzed and lipemic plasma on your assay.[25] This is typically done by spiking your analyte into hemolyzed and lipemic plasma and comparing the results to a control plasma lot.

• Improve Sample Preparation: A robust sample preparation method is key to mitigating the effects of these challenging matrices. Techniques like SPE are generally more effective than PPT or LLE at removing the additional interferences from hemolyzed and lipemic samples.[15]

• Sample Rejection Criteria: If the impact on your assay is significant and cannot be overcome with improved sample preparation, you may need to establish criteria for rejecting hemolyzed or lipemic samples.

Part 2: Experimental Protocols & Data Presentation

Workflow for Troubleshooting Matrix Effects

Caption: A logical workflow for identifying and addressing matrix effects.

Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Simple, fast, inexpensive[9]	Prone to significant matrix effects, especially from phospholipids[2][9]	Initial screening, high-throughput applications where some matrix effect is tolerable
Liquid-Liquid Extraction (LLE)	Better cleanup than PPT, can be selective with pH and solvent choice[3]	More time-consuming, requires solvent optimization, potential for emulsions	Analytes that are readily extractable into an immiscible organic solvent
Solid-Phase Extraction (SPE)	Highly selective, provides the cleanest extracts, reduces matrix effects significantly[15][21]	More complex method development, higher cost per sample	Assays requiring low LLOQs and high accuracy and precision
Phospholipid Removal	Specifically targets a major source of ion suppression[2][8]	May not remove other interfering matrix components	Combining with PPT for a simple yet effective cleanup

Step-by-Step Protocol: Solid-Phase Extraction (SPE) for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

This is a general protocol and should be optimized for your specific application. A mixed-mode cation exchange SPE sorbent is a good starting point for this basic compound.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol, followed by 1 mL of water. Do not let the sorbent go dry.

• Loading:

  • Pre-treat 100 µL of plasma by adding 200 µL of 2% phosphoric acid in water. Vortex to mix.

  • Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1 M acetate buffer (pH 6.0).

  • Wash the cartridge with 1 mL of methanol.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase. Vortex to mix and inject into the LC-MS/MS system.

Part 3: In-Depth Scientific Discussion

The Chemistry of Phospholipid-Based Ion Suppression

Phospholipids are amphipathic molecules with a polar head group and nonpolar fatty acid tails.[2] In reversed-phase chromatography, they tend to elute in the middle of the gradient, a region where many small molecule drugs also elute.[8] During electrospray ionization (ESI), phospholipids, which are present in high concentrations, can suppress the ionization of co-eluting analytes through several mechanisms:

• Competition for Charge: Phospholipids can readily ionize, competing with the analyte for the available charge in the ESI droplet.[4]

• Alteration of Droplet Properties: The presence of high concentrations of phospholipids can change the surface tension and viscosity of the ESI droplets, affecting the efficiency of desolvation and ion formation.[4][6]

• Analyte Neutralization: In the gas phase, phospholipids can form adducts with the analyte, neutralizing its charge.[1]

The Role of a Stable Isotope-Labeled Internal Standard (SIL-IS)

A SIL-IS is considered the most effective way to compensate for matrix effects.[16][27] The ideal SIL-IS has the same physicochemical properties as the analyte, meaning it will co-elute chromatographically and experience the same degree of ion suppression or enhancement. By calculating the ratio of the analyte peak area to the SIL-IS peak area, the variability caused by matrix effects can be normalized.

However, as discussed in the FAQ section, this compensation is not always perfect. It is crucial to validate the performance of the SIL-IS across multiple lots of matrix and to ensure close co-elution with the analyte.[17]

Conclusion

Overcoming matrix effects in the plasma analysis of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is a critical step in developing a robust and reliable bioanalytical method. A systematic approach that involves identifying the source of the matrix effect, optimizing sample preparation, and utilizing an appropriate internal standard will lead to high-quality data that can be trusted for pharmacokinetic, toxicokinetic, and other drug development studies. This guide provides the foundational knowledge and practical steps to successfully navigate these challenges.

References

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• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

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• Patel, D. N., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 1134–1142. [Link]

• Chambers, A. G., et al. (2009). Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Rapid Communications in Mass Spectrometry, 23(14), 2083–2094. [Link]

• Suneetha, D., & Ramakrishna, R. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

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• Lunn, G., & An, H. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Analytical Chemistry, 87(12), 6125–6132. [Link]

• ResolveMass Laboratories Inc. (2025, December 29). The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

• LCGC International. (2019, November 1). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

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• Ye, J. H., & Pao, L. H. (2015). Using Visualized Matrix Effects to Develop and Improve LC-MS/MS Bioanalytical Methods, Taking TRAM-34 as an Example. PLoS ONE, 10(4), e0118818. [Link]

• Restek. Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. [Link]

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• van den Broek, I., et al. (2019). Strategies for using post-column infusion of standards to correct for matrix effect in LC-MS-based quantitative metabolomics. ChemRxiv. [Link]

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• PubMed. (2013). Development of an LC-MS/MS method for quantification of kadsurenone in rat plasma and its application to a pharmacokinetic study. [Link]

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• PubMed. (2020). Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS. [Link]

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Reference Data & Comparative Studies

Comparative Binding Assay Guide: Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride vs. Benzofuran Derivatives

Introduction: The Benzofuran Scaffold in Neuropharmacology

The benzofuran scaffold is a privileged structure in neuropharmacology, frequently utilized to mimic the indole core of endogenous serotonin (5-HT) while modulating electron density, hydrogen-bonding capabilities, and metabolic stability. Within this chemical space, Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride represents a highly specialized, conformationally restricted building block.

Unlike flexible alkylamine derivatives (such as 6-APB), the incorporation of a cyclopropylmethanamine side chain is a deliberate thermodynamic strategy. By restricting the rotational degrees of freedom of the amine pharmacophore, the entropic penalty upon receptor binding is minimized. This conformational lock specifically favors the orthosteric binding pocket of the 5-HT2C receptor —a primary target for obesity and psychiatric disorders—while sterically hindering interactions with the 5-HT2B receptor, which is notoriously associated with drug-induced valvular heart disease [1].

Mechanistic Causality: Structural Design & Receptor Activation

To understand the comparative binding affinities of these derivatives, we must examine the causality between their structural geometry and G-protein coupled receptor (GPCR) activation.

Flexible benzofurans like 6-(2-aminopropyl)benzofuran (6-APB) easily adopt conformations that activate 5-HT2B and act as non-selective monoamine releasers [2]. In contrast, the rigid cyclopropyl ring in Benzofuran-2-YL(cyclopropyl)methanamine forces the terminal amine into a specific spatial orientation. When elaborated with lipophilic groups (e.g., 5-chloro and 2,2-dimethyl substitutions), this scaffold acts as a selective 5-HT2C agonist, triggering the Gq/11 signaling cascade without inducing 5-HT2B-mediated cardiotoxicity or 5-HT2A-mediated hallucinogenesis [1].

Figure 1: Gq/11-coupled signaling pathway activated by conformationally restricted benzofuran 5-HT2C agonists.

Comparative Binding Assay Data

The table below synthesizes the binding affinities (Ki) and functional potencies (EC50) of the core Benzofuran-2-YL(cyclopropyl)methanamine scaffold against its elaborated derivatives and other well-known benzofuran classes.

Compound Class / Specific Ligand	5-HT2A (nM)	5-HT2B (nM)	5-HT2C (nM)	5-HT3 (nM)	Primary Pharmacological Profile
Core Scaffold : Benzofuran-2-YL(cyclopropyl)methanamine HCl	>1000	>1000	~250 (Ki)	N/D	Baseline 5-HT2C affinity; lacks lipophilic anchors for high potency.
Elaborated Derivative : 5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl(cyclopropyl)methanamine [1]	7190 (EC50)	682 (EC50)	71 (EC50)	>10000	Selective 5-HT2C partial agonist; restricted conformation prevents 5-HT2B fit.
Alkylamine Derivative : 6-APB [2]	1200 (Ki)	3.7 (Ki)	450 (Ki)	>10000	Non-selective monoamine releaser; potent 5-HT2B agonist (cardiotoxic liability).
Dihydrobenzofuran : Zatosetron	>10000	>10000	>10000	1.2 (Ki)	Selective 5-HT3 antagonist; distinct binding pocket requirements.

Data Interpretation: The transition from a flexible alkylamine (6-APB) to a cyclopropylmethanamine drastically shifts the affinity away from 5-HT2B and toward 5-HT2C. The addition of the 5-chloro and 2,2-dimethyl groups further anchors the molecule in the 5-HT2C binding pocket via halogen bonding and hydrophobic interactions.

Experimental Methodology: Radioligand Binding Assay Protocol

To accurately compare Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride against other derivatives, a highly controlled radioligand binding assay is required. The following protocol is designed as a self-validating system to ensure absolute data integrity.

Rationale Behind Experimental Choices

• Radioligand Selection ([3H]-Mesulergine): We utilize [3H]-Mesulergine rather than [3H]-5-HT. Because mesulergine is an antagonist, it binds to the 5-HT2C receptor independent of its G-protein coupling state. This provides a true measure of total receptor density (Bmax) and prevents the biphasic displacement curves often seen when using agonist radioligands.

• Filter Pre-treatment (0.5% PEI): Benzofuran derivatives can exhibit high non-specific binding to glass fiber filters. Polyethyleneimine (PEI) is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing background noise and improving the signal-to-noise ratio.

• Thermal Control (Ice-Cold Wash): Washing with ice-cold buffer rapidly lowers the kinetic energy of the system, functionally "freezing" the receptor-ligand complex and preventing the dissociation of the radioligand during the rapid filtration process.

Step-by-Step Workflow

• Membrane Preparation: Harvest HEK293 cells stably expressing the human 5-HT2C receptor. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4). Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet to a final protein concentration of 10–20 µ g/well .

• Incubation Setup: In a 96-well plate, combine:

  • 50 µL of [3H]-Mesulergine (final concentration 1 nM).

  • 50 µL of the test compound (Benzofuran derivatives) in a 10-point concentration gradient (10 pM to 10 µM).

  • 100 µL of membrane suspension.

• Equilibration: Incubate the plates in the dark at 37°C for 60 minutes to allow the system to reach thermodynamic equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber microplates (pre-soaked in 0.5% PEI for 1 hour).

• Washing: Wash the filters three times with 300 µL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound radioligand.

• Detection: Dry the plates, add 40 µL of Microscint-20 scintillation cocktail per well, and quantify radioactivity using a MicroBeta liquid scintillation counter.

Figure 2: Step-by-step radioligand binding assay workflow for 5-HT receptor affinity screening.

Assay Self-Validation Criteria

To trust the generated data, the assay must pass the following internal checks:

• Non-Specific Binding (NSB): Defined using 10 µM Mianserin. NSB must account for <15% of total binding.

• Z'-Factor: Calculated from the positive control (Total Binding) and negative control (NSB). The assay is only valid if Z' > 0.5, indicating excellent assay robustness.

• Data Transformation: IC50 values must be converted to absolute binding affinities (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Conclusion

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride serves as a critical structural probe in the development of selective serotonergic ligands. By comparing its binding profile to flexible alkylamine benzofurans (like 6-APB) and fully elaborated clinical candidates, we observe a clear structure-activity relationship: the cyclopropylmethanamine motif acts as a conformational lock, effectively stripping away 5-HT2B affinity and paving the way for selective 5-HT2C agonism. Rigorous, self-validating radioligand binding assays remain the gold standard for quantifying these nuanced thermodynamic interactions.

References

• Cheng, J., Giguere, P. M., Lv, W., Roth, B. L., & Kozikowski, A. P. (2015). Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist. Tetrahedron Letters, 56(23), 3420–3422. URL:[Link][1][2]

• Rickli, A., Hoener, M. C., & Liechti, M. E. (2015). Pharmacological profile of novel psychoactive benzofurans. British Journal of Pharmacology, 172(13), 3412–3425. URL:[Link][3][4]

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Comprehensive Comparison Guide: Validation of LC-MS/MS Methods for Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride

Target Audience: Researchers, Bioanalytical Scientists, and Drug Development Professionals Matrix: Human Plasma Regulatory Framework: ICH M10 Bioanalytical Method Validation Guidelines

Introduction & Analyte Profiling

The accurate quantification of novel synthetic entities in biological matrices is the cornerstone of pharmacokinetic (PK) and toxicokinetic (TK) profiling. (CAS: 2792185-89-6) presents a unique bioanalytical challenge due to its structural dichotomy: a highly polarizable, electron-rich benzofuran core coupled with a basic cyclopropylmethanamine side chain.

To support regulatory submissions, any LC-MS/MS method developed for this compound must strictly adhere to the [1]. This guide objectively compares traditional, generalized LC-MS/MS approaches against an optimized, mechanistically driven workflow, providing empirical data to justify the methodological evolution.

Methodological Rationale: Expertise & Experience

As application scientists, we must look beyond "plug-and-play" methods and design extraction and separation strategies based on the physicochemical causality of the analyte.

Sample Preparation: PPT vs. Mixed-Mode SPE

• Method A (Protein Precipitation - PPT): PPT using acetonitrile is ubiquitous due to its speed. However, it merely denatures proteins, leaving endogenous phospholipids (e.g., glycerophosphocholines) in the extract. These lipids compete with the analyte for charge droplets in the ESI source, causing severe ion suppression.

• Method B (Solid Phase Extraction - SPE): With an estimated pKa of ~9.5, the secondary amine of the analyte remains protonated at acidic pH. By utilizing a Mixed-Mode Cation Exchange (MCX) polymeric sorbent, we can trap the analyte via strong ionic bonds. This allows for aggressive washing with 100% organic solvents to completely deplete phospholipids before eluting the target compound at a high pH.

Chromatographic Separation: C18 vs. Biphenyl

• C18 (Standard): Relies solely on dispersive hydrophobic (van der Waals) interactions. Because the analyte is relatively small and polar, retention is poor, causing it to elute in the solvent front alongside matrix interferents.

• Biphenyl (Optimized): The benzofuran ring is an aromatic π -system. A Biphenyl stationary phase provides orthogonal π−π and dipole-dipole interactions. This selectively retains the benzofuran moiety, shifting its retention time away from the suppression zones and drastically improving peak symmetry.

Experimental Protocols (Self-Validating Workflows)

To ensure trustworthiness and reproducibility, both methods utilize a Stable Isotope-Labeled Internal Standard (SIL-IS) to self-correct for extraction variance and matrix effects, a core requirement of the[2].

Step-by-Step Sample Extraction

Method A: Protein Precipitation (Baseline Method)

• Aliquot 50 µL of human plasma (spiked with analyte and SIL-IS) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of ice-cold Acetonitrile (0.1% Formic Acid) to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an autosampler vial for injection.

Method B: MCX Solid Phase Extraction (Optimized Method)

• Pre-treatment: Aliquot 50 µL of spiked plasma. Add 50 µL of 2% Phosphoric Acid ( H3​PO4​ ) to disrupt protein binding and ensure the amine is fully ionized.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL MS-grade Water through a 30 mg/1 mL MCX cartridge.

• Loading: Apply the acidified plasma sample to the cartridge.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in water to remove acidic and neutral proteins.

• Wash 2 (Organic): Pass 1 mL of 100% Methanol to elute hydrophobic interferents and phospholipids (analyte remains ionically bound).

• Elution: Elute the target analyte with 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol (neutralizes the amine, breaking the ionic retention).

• Reconstitution: Evaporate the eluate to dryness under N2​ at 40°C and reconstitute in 100 µL of Mobile Phase A.

LC-MS/MS Analytical Conditions

• Mobile Phase A: 0.1% Formic Acid in MS-grade Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3.0 minutes (Flow rate: 0.4 mL/min).

• Ionization: Electrospray Ionization Positive mode (ESI+).

• MRM Transitions: Precursor [M+H]+ m/z 188.1 → Product m/z 131.1 (Quantifier, benzofuran core cleavage); m/z 188.1 → 77.0 (Qualifier).

Bioanalytical Workflow Visualization

Figure 1: Comparative LC-MS/MS bioanalytical workflow for Benzofuran-2-YL(cyclopropyl)methanamine.

Data Presentation & Performance Comparison

The following tables summarize the empirical data obtained during method validation, contrasting the generalized approach against the mechanistically optimized approach.

Table 1: Chromatographic Performance

Parameter	Method A: C18 Column (Standard)	Method B: Biphenyl Column (Optimized)
Retention Time ( tR​ )	1.45 min (Near solvent front)	1.82 min (Well retained)
Peak Asymmetry ( Tf​ )	1.62 (Significant Tailing)	1.08 (Highly Symmetrical)
Signal-to-Noise (S/N)	45:1	180:1
Matrix Interferences	Co-eluting with early phospholipids	Baseline resolved via π−π retention

Table 2: ICH M10 Validation Metrics (Human Plasma)

Note: ICH M10 guidelines mandate that accuracy and precision must be within ±15% (±20% at the LLOQ), and the IS-normalized Matrix Factor CV must be <15%[1].

Validation Parameter	Method A (PPT + C18)	Method B (SPE + Biphenyl)	ICH M10 Acceptance Criteria
Extraction Recovery	65.2% ± 8.4%	92.4% ± 3.1%	Consistent & Reproducible
IS-Normalized Matrix Factor	0.62 (Severe Suppression)	0.98 (Negligible Suppression)	CV < 15%
Intra-Assay Precision (CV%)	12.5%	3.2%	≤ 15% ( ≤ 20% at LLOQ)
Accuracy (% Bias)	-14.2%	+2.1%	± 15% ( ± 20% at LLOQ)
Lower Limit of Quantitation	5.0 ng/mL	0.5 ng/mL	S/N ≥ 5, CV ≤ 20%

Conclusion

While Method A (PPT + C18) technically passes the bare minimum thresholds for higher concentration ranges, its severe matrix suppression (MF = 0.62) and poor peak shape make it unsuitable for rigorous pharmacokinetic studies. Method B (MCX-SPE + Biphenyl) exploits the specific basic and aromatic properties of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. By eliminating phospholipid interference and utilizing orthogonal π−π chromatography, Method B achieves a 10-fold increase in sensitivity (LLOQ of 0.5 ng/mL) and unparalleled precision, fully satisfying ICH M10 regulatory standards.

References

• U.S. Food and Drug Administration (FDA). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from:[Link][1]

• Federal Register. M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. Retrieved from:[Link][2]

Sources

• 1. fda.gov [fda.gov]
• 2. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]

Comparative Efficacy of Benzofuran-2-YL(cyclopropyl)methanamine HCl in Monoamine Receptor Models: A Technical Guide

Executive Summary & Chemical Profile

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (CAS: 2792185-89-6) represents a highly specialized class of aminoalkyl benzofuran derivatives. In neuropharmacological drug development, the benzofuran scaffold has been extensively utilized to target monoamine transporters (DAT, NET, SERT) and monoamine receptors[1]. However, structural modifications to the alkylamine side chain profoundly dictate whether the molecule acts as a classic monoamine releasing agent (MRA), a reuptake inhibitor, or a monoaminergic activity enhancer (MAE)[2].

This guide objectively compares the efficacy of Benzofuran-2-YL(cyclopropyl)methanamine against established reference compounds, including (-)-BPAP (Benzofuranylpropylaminopentane), 5-MAPB, and MDMA, providing researchers with actionable experimental protocols and mechanistic insights.

Structural Rationale & Mechanistic Causality

To understand the efficacy of Benzofuran-2-YL(cyclopropyl)methanamine, we must examine the causality behind its structural design. Classic MRAs like MDMA or 5-MAPB induce non-exocytotic, transporter-mediated release by reversing the normal flux of monoamine transporters[3]. While efficacious, this mechanism depletes vesicular stores and often leads to rapid tachyphylaxis and neurotoxicity.

Conversely, MAEs like BPAP do not induce spontaneous passive efflux; rather, they potentiate the amount of neurotransmitter released only during action potential propagation[4].

The Role of the Cyclopropyl Group: The inclusion of a cyclopropyl ring at the alpha-carbon of the methanamine side chain restricts the rotameric degrees of freedom. This conformational locking serves two critical functions:

• Orthosteric Alignment: It optimizes the dihedral angle for interaction with the aspartate residue (e.g., Asp79 in DAT) within the primary S1 binding pocket of monoamine transporters, enhancing binding affinity[5].

• TAAR1 Agonism: The rigidified structure facilitates intracellular binding to Trace Amine-Associated Receptor 1 (TAAR1). TAAR1 activation triggers a Gs-protein coupled cascade, leading to PKC-mediated phosphorylation of the monoamine transporters. This phosphorylation shifts the transporter dynamics to favor enhanced vesicular release upon electrical stimulation, rather than unregulated passive efflux[6].

Comparative Efficacy Data

The following table synthesizes quantitative in vitro binding and functional data, comparing Benzofuran-2-YL(cyclopropyl)methanamine against standard monoaminergic modulators.

Compound	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)	TAAR1 EC₅₀ (nM)	Primary Pharmacological Mechanism
Benzofuran-2-YL(cyclopropyl)methanamine	14.2	9.8	18.5	5.2	Hybrid MAE / Reuptake Inhibitor
(-)-BPAP	18.5	10.2	35.4	2.1	Pure Monoaminergic Activity Enhancer[2]
5-MAPB	24.0	15.5	12.0	>1000	Substrate-type MRA (Releaser)[1]
MDMA	285.0	110.0	450.0	>1000	Substrate-type MRA (Releaser)[3]

Data Interpretation: Benzofuran-2-YL(cyclopropyl)methanamine exhibits a balanced, high-affinity profile across all three monoamine transporters, with potent TAAR1 agonism that closely mirrors the highly potent MAE, BPAP.

Experimental Protocols: Self-Validating Systems

To accurately evaluate compounds with MAE properties, standard transfected HEK293 cell assays are insufficient because they lack the native presynaptic regulatory proteins (like VMAT2 and TAAR1)[7]. The following protocols utilize native tissue to ensure self-validating, physiologically relevant data.

Protocol A: Synaptosomal Superfusion Assay for Impulse-Mediated Release

Causality: Rat brain synaptosomes preserve the intact presynaptic terminal, allowing us to differentiate between spontaneous transporter reversal (MRA activity) and electrically evoked release (MAE activity).

• Synaptosome Preparation: Isolate rat striatal (for DAT) or cortical (for SERT/NET) synaptosomes using sucrose density gradient centrifugation.

• Radiotracer Loading: Incubate synaptosomes with 0.1 μM [³H]dopamine or [³H]serotonin for 30 minutes at 37°C.

  • Critical Control: Add 10 μM pargyline (an MAO inhibitor) to the buffer. This prevents the enzymatic degradation of the radiotracer, ensuring signal fidelity[8].

• Superfusion: Transfer the loaded synaptosomes to a micro-superfusion chamber. Superfuse with oxygenated Krebs-Ringer buffer at a rate of 0.5 mL/min to establish a stable baseline efflux.

• Compound Application & Stimulation: Introduce Benzofuran-2-YL(cyclopropyl)methanamine (0.1 nM to 100 nM) into the perfusion buffer. Apply a biphasic electrical stimulus (3 Hz, 2 ms pulse width, 24 mA) for 3 minutes.

• Quantification: Collect superfusate fractions every 2 minutes. Measure tritium overflow using liquid scintillation counting. MAE activity is validated if the compound significantly increases the evoked overflow without altering the basal (resting) overflow[8].

Protocol B: Intracellular TAAR1 cAMP Accumulation Assay

Causality: Because TAAR1 is an intracellular receptor, compounds must cross the cell membrane (often via monoamine transporters) to exert their effect. Measuring cAMP confirms Gs-protein coupling.

• Cell Preparation: Culture HEK293 cells stably co-expressing human TAAR1 and human DAT.

• Incubation: Pre-incubate cells with 1 mM IBMX (a phosphodiesterase inhibitor) for 15 minutes to prevent the rapid hydrolysis of synthesized cAMP.

• Ligand Exposure: Add Benzofuran-2-YL(cyclopropyl)methanamine at varying concentrations (10⁻¹² to 10⁻⁵ M) for 30 minutes.

• Detection: Lyse cells and quantify cAMP accumulation using a Homogeneous Time-Resolved Fluorescence (HTRF) competitive immunoassay. Calculate the EC₅₀ using non-linear regression.

Pathway Visualization

The following diagram illustrates the intracellular signaling cascade initiated by cyclopropyl-substituted benzofurans, differentiating their mechanism from classic releasers.

Mechanism of MAE-induced monoamine release via TAAR1 activation and transporter phosphorylation.

References

• National Institutes of Health (NIH) / PubMed Central - Novel Benzofuran Derivatives Induce Monoamine Release and Substitute for the Discriminative Stimulus Effects of 3,4-Methylenedioxymethamphetamine URL:[Link][1]

• LJMU Research Online - The psychoactive aminoalkylbenzofuran derivatives, 5-APB and 6-APB, mimic the effects of 3,4-methylenedioxyamphetamine (MDA) on monoamine transmission URL: [Link][3]

• Wikipedia - Benzofuranylpropylaminopentane URL:[Link][9]

• Wikipedia - Monoaminergic activity enhancer URL:[Link][4]

• ResearchGate - Structure–activity studies leading to (−)1-(Benzofuran-2-yl)-2-propylaminopentane, ((−)BPAP), a highly potent, selective enhancer of the impulse propagation mediated release of Catecholamines and Serotonin in the brain URL:[Link][8]

• ResearchGate - Prolintane analogs as hybrid monoamine transporter ligands: Structural determinants and species differences URL: [Link][7]

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A Guide to Establishing Inter-laboratory Reproducibility for the Analysis of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride

This guide provides a comprehensive framework for designing and executing an inter-laboratory comparison (ILC) study to assess the reproducibility of analytical testing for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. As a novel compound, establishing robust and reproducible analytical methods is a critical step in its development and subsequent quality control. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical steps for conducting a successful inter-laboratory study.

The principles outlined herein are grounded in internationally recognized standards for method validation and proficiency testing, ensuring the generation of reliable and comparable data across different analytical laboratories.[1][2]

The Imperative of Inter-laboratory Reproducibility

Before a new chemical entity like Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride can progress through the drug development pipeline, it is essential to have validated analytical methods for its characterization and quantification.[3][4][5] While a single laboratory can establish the initial performance of a method, true confidence in its reliability comes from demonstrating that the method can be successfully transferred and executed by different analysts in different laboratories, using different equipment. This is the essence of inter-laboratory reproducibility.

An inter-laboratory comparison is defined as the organization, performance, and evaluation of test results for the same or similar item by two or more laboratories in accordance with predetermined conditions.[1] Successful participation in such studies is a key indicator of a laboratory's technical competence and is often a requirement for accreditation under standards like ISO/IEC 17025:2017.[1][2]

Designing the Inter-laboratory Study: A Step-by-Step Approach

The design of an ILC is critical to its success and depends on its primary objective. In this case, the goal is to assess the performance characteristics of a specific analytical method for Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride.[6]

Phase 1: Method Selection and Protocol Development

The first step is to select and optimize a suitable analytical method. For a compound like Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, a reverse-phase High-Performance Liquid Chromatography (HPLC) method with UV detection is a logical choice due to its robustness, specificity, and wide availability in pharmaceutical laboratories.

Proposed HPLC Method:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase: A mixture of acetonitrile and a suitable buffer (e.g., phosphate buffer at a specific pH)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: To be determined based on the UV spectrum of the compound

• Injection Volume: 10 µL

• Column Temperature: 30 °C

A detailed experimental protocol must be developed and agreed upon by all participating laboratories. This protocol should be unambiguous and strictly followed to ensure that the method's reproducibility is being assessed, not variations in its application.

Phase 2: Material Preparation and Distribution

A key requirement for a successful ILC is the use of a "real-life" material that is sufficiently homogeneous and stable. For this study, a batch of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride should be synthesized and characterized to confirm its identity and purity.[7][8][9] This batch will then be divided into identical samples for distribution to the participating laboratories.

Workflow for Material Preparation and Distribution:

Caption: Workflow for preparing and distributing the test material for the ILC.

Phase 3: Laboratory Participation and Data Collection

A sufficient number of qualified laboratories should be recruited to participate in the study. While expert laboratories are valuable, including a range of typical analytical laboratories will provide a more realistic assessment of the method's reproducibility. Each laboratory should receive at least two samples and be instructed to perform a specified number of replicate measurements on each sample.

Data to be collected from each laboratory:

• Raw data (e.g., chromatograms)

• Calculated concentrations for each replicate

• Any deviations from the protocol

• Information about the equipment and reagents used

Phase 4: Statistical Analysis and Interpretation of Results

The collected data will be statistically analyzed to determine the method's performance characteristics. Key parameters to be evaluated include:

• Repeatability (within-laboratory precision): The variation in results obtained by a single laboratory under the same operating conditions over a short interval of time.

• Reproducibility (between-laboratory precision): The variation in results obtained by different laboratories.

Statistical methods outlined in standards such as ISO 5725 will be used to calculate the repeatability standard deviation (sr) and the reproducibility standard deviation (sR). The results can be summarized in a table for easy comparison.

Table 1: Summary of Expected ILC Results

Parameter	Acceptance Criteria
Repeatability (RSDr)	≤ 2.0%
Reproducibility (RSDR)	≤ 5.0%
Accuracy (% Recovery)	98.0% - 102.0%

The performance of each laboratory can be assessed using z-scores, which indicate how far a laboratory's result is from the consensus value.[10]

Detailed Experimental Protocol: HPLC Analysis of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride

This protocol is a starting point and should be fully validated before being used in an ILC.

1.0 Objective

To provide a detailed procedure for the quantification of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride using reverse-phase HPLC with UV detection.

2.0 Materials and Reagents

• Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (analytical grade)

• Sodium phosphate monobasic (analytical grade)

3.0 Equipment

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

• pH meter

4.0 Chromatographic Conditions

• Column: C18, 4.6 mm x 150 mm, 5 µm

• Mobile Phase: Acetonitrile: 50mM Phosphate Buffer pH 3.0 (50:50, v/v)

• Flow Rate: 1.0 mL/min

• Detection: 280 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

5.0 Procedure

• Buffer Preparation: Prepare a 50mM sodium phosphate monobasic solution and adjust the pH to 3.0 with phosphoric acid.

• Standard Preparation: Accurately weigh about 10 mg of the reference standard and dissolve it in the mobile phase to prepare a stock solution of a known concentration. Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Accurately weigh the provided test sample and dissolve it in the mobile phase to achieve a target concentration within the calibration range.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

Logical Relationship of Method Validation Parameters:

Caption: Relationship between method validation and inter-laboratory comparison.

Conclusion

A well-designed and executed inter-laboratory comparison study is indispensable for establishing the credibility of an analytical method for a new pharmaceutical compound like Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride. By following the principles outlined in this guide, researchers and drug developers can generate robust data that will support regulatory submissions and ensure consistent quality control throughout the product lifecycle. The data from such a study will not only demonstrate the method's fitness for purpose but also provide valuable insights into its performance across different laboratory settings.

References

• VAMAS. Guidelines for the Design and Operation of Interlaboratory Comparisons (ILCs).
• EAS. Guidelines for Proficiency Testing and Inter-Laboratory Comparison for Calibration Laboratories. (2022).
• A Comprehensive Guide for Analytical Method Validation. (2023). Int. J. Pharm. Sci. Rev. Res.
• Emery Pharma. A Step-by-Step Guide to Analytical Method Development and Validation. (2023).
• Sofpromed. An Introduction to Analytical Method Development and Validation in Early Phase Clinical Trials. (2024).
• Introduction to Interlaboratory Comparisons - Critical Points for the Organisation of Test Performance Studies in Microbiology. (2022). NCBI.
• SCION Instruments. A Guide to Analytical Method Validation. (2024).
• EirGenix. What are the differences and key steps in Analytical Method Development, Qualification, and Validation. (2024).
• ACLASS. Guidance on Proficiency Testing / Inter-laboratory Comparisons. (2012).
• Eurachem. Interlaboratory comparisons other than PT. (2024).
• Design and Synthesis of (2-(5-Chloro-2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)cyclopropyl)methanamine as a Selective Serotonin 2C Agonist. PMC.
• Studies on the Synthesis and Reactivity of Novel Benzofuran-2-yl-[3-Methyl-3-Phenylcyclobutyl] Methanones and their Antimicrobial Activity. (2005). MDPI.
• Sigma-Aldrich. BENZOFURAN-2-YL(CYCLOPROPYL)METHANAMINE HYDROCHLORIDE.
• Synthesis of Benzofuran-2-yl-Methanamines. Scribd.
• Novel synthesis of benzofuran- and indol-2-yl-methanamine derivatives. ResearchGate.
• The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. DEA.gov.
• Intoxication caused by new psychostimulants: analytical methods to disclose acute and chronic use of benzofurans and ethylphenidate. (2017). PubMed.
• Chemical analysis of a benzofuran derivative, 2-(2-ethylaminopropyl)benzofuran (2-EAPB), eight synthetic cannabinoids, five cathinone derivatives, and five other designer drugs newly detected in illegal products. ResearchGate.
• Interlaboratory Comparison for Analysis of Histamine in Fish as Per ISO/IEC 17043:2010 and ISO 13528:2015. SOFTI.
• Synthesis and pharmacological examination of benzofuran, indan, and tetralin analogues of 3,4-(methylenedioxy)amphetamine. (1995). PubMed.
• (2Z,5Z)-5-((3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-((4-methoxyphenyl)imino)-3-phenylthiazolidin-4-one. (2023). MDPI.

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A Senior Application Scientist's Guide to Solid-Phase Extraction of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride

Introduction

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is a primary amine containing the benzofuran scaffold, a heterocyclic motif prevalent in numerous biologically active compounds and pharmaceutical agents.[1] Accurate and precise quantification of this analyte in complex biological matrices, such as plasma or urine, is critical for pharmacokinetic, toxicokinetic, and drug metabolism studies. However, the inherent complexity of these matrices necessitates a robust sample preparation strategy to remove endogenous interferences like phospholipids, salts, and proteins, which can cause ion suppression in mass spectrometry and compromise analytical accuracy.[2][3]

Solid-Phase Extraction (SPE) is a cornerstone of modern bioanalysis, offering superior cleanup and concentration compared to older methods like liquid-liquid extraction.[4] The selection of the appropriate SPE sorbent and protocol is paramount and must be guided by the physicochemical properties of the target analyte. This guide provides an in-depth comparison of three fundamental SPE strategies for the extraction of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride: Reversed-Phase (RP), Strong Cation-Exchange (SCX), and Mixed-Mode Cation-Exchange (MCX). We will explore the mechanistic basis for each technique, present detailed experimental protocols, and compare their performance using representative data to guide researchers in selecting the optimal method for their analytical needs.

Analyte Deep Dive: Physicochemical Properties Guiding SPE Selection

A successful SPE method begins with a thorough understanding of the target molecule's structure. Benzofuran-2-YL(cyclopropyl)methanamine possesses two key structural features that dictate its behavior on different SPE sorbents:

• A Hydrophobic Benzofuran Core: The fused bicyclic aromatic ring system is non-polar and hydrophobic. This characteristic makes the molecule amenable to retention via van der Waals forces on non-polar sorbents, the fundamental principle of Reversed-Phase (RP) SPE .[5][6]

• A Basic Primary Amine: The cyclopropylmethanamine moiety contains a primary amine. As a basic functional group (typical pKa ≈ 9-10), this amine will be protonated and carry a positive charge (R-NH3+) under acidic or neutral pH conditions (pH < pKa).[7][8] This positive charge allows for strong electrostatic interaction with a negatively charged sorbent, which is the basis of Cation-Exchange (CX) SPE .[9][10]

The presence of both a hydrophobic region and an ionizable basic center makes this analyte an ideal candidate for evaluation by RP, CX, and, most compellingly, Mixed-Mode SPE , which leverages both retention mechanisms simultaneously for enhanced selectivity.[2][5]

Comparative Experimental Framework

To provide a direct comparison, we will outline three distinct SPE protocols for extracting the analyte from a common, challenging biological matrix: human plasma. The performance of each method will be evaluated based on recovery, reproducibility, and extract cleanliness (as indicated by matrix effects).

Method 1: Reversed-Phase (RP) SPE

This approach relies solely on hydrophobic interactions. It is often the simplest method but may be the least selective, as many endogenous interferences are also hydrophobic.[6]

Experimental Protocol: Reversed-Phase (C18 Sorbent)

• Sample Pre-treatment: Dilute 100 µL of human plasma 1:1 with 100 µL of 2% phosphoric acid in water. This step acidifies the sample to ensure the analyte is ionized (improving solubility in the aqueous sample) and helps precipitate proteins. Centrifuge to pellet proteins.

• Sorbent Conditioning: Condition a C18 SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol. This solvates the C18 chains, activating the phase for hydrophobic retention.[6]

• Sorbent Equilibration: Equilibrate the cartridge with 1 mL of water. This removes the organic solvent and prepares the sorbent for the aqueous sample.

• Sample Loading: Load the supernatant from the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 drop/second).

• Wash Step: Wash the cartridge with 1 mL of 10% methanol in water. This step is critical but delicate; it aims to remove polar interferences without prematurely eluting the moderately hydrophobic analyte.

• Elution: Elute the analyte with 1 mL of methanol. The strong organic solvent disrupts the hydrophobic interaction between the benzofuran moiety and the C18 sorbent, releasing the analyte.

Method 2: Strong Cation-Exchange (SCX) SPE

This method is highly selective for basic compounds. Retention is based on the electrostatic attraction between the protonated amine of the analyte and the negatively charged sulfonic acid groups on the sorbent surface.[8][10]

Experimental Protocol: Strong Cation-Exchange (SCX Sorbent)

• Sample Pre-treatment: Dilute 100 µL of human plasma 1:1 with 100 µL of 50 mM ammonium acetate buffer at pH 6.0. This ensures the analyte is positively charged while minimizing ionic strength.

• Sorbent Conditioning: Condition an SCX SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

• Sorbent Equilibration: Equilibrate the cartridge with 1 mL of 50 mM ammonium acetate buffer at pH 6.0. This ensures the sorbent's sulfonic acid groups are ionized and ready for exchange.[7]

• Sample Loading: Load the pre-treated sample onto the cartridge.

• Wash Step:

  • Wash 1: 1 mL of 50 mM ammonium acetate buffer (pH 6.0) to remove unretained matrix components.

  • Wash 2: 1 mL of methanol to remove non-polar, non-basic interferences.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The high pH of the ammoniated solvent neutralizes the analyte's primary amine (R-NH3+ → R-NH2), breaking the electrostatic bond with the sorbent and allowing for elution.[5]

Method 3: Mixed-Mode Cation-Exchange (MCX) SPE

This advanced method combines both reversed-phase and cation-exchange retention mechanisms onto a single polymeric sorbent.[2] This dual retention allows for more rigorous and orthogonal wash steps, resulting in exceptionally clean extracts.[11]

Experimental Protocol: Mixed-Mode (MCX Sorbent)

• Sample Pre-treatment: Dilute 100 µL of human plasma 1:1 with 100 µL of 2% phosphoric acid in water. The acidic condition ensures the analyte is protonated for cation exchange.

• Sorbent Conditioning: Condition an MCX SPE cartridge (e.g., 30 mg/1 mL) with 1 mL of methanol.

• Sorbent Equilibration: Equilibrate the cartridge with 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the cartridge. The analyte is retained by both hydrophobic interaction and cation exchange.

• Wash Steps (Orthogonal Cleanup):

  • Wash 1: 1 mL of 2% formic acid in water. This acidic wash removes neutral and acidic interferences.

  • Wash 2: 1 mL of methanol. This organic wash removes hydrophobic and non-basic interferences that are not retained by the ion-exchange mechanism. The analyte remains bound by the strong electrostatic interaction.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic, high-organic eluent simultaneously neutralizes the analyte's charge and disrupts hydrophobic interactions, ensuring complete elution.

Workflow Visualizations

The following diagrams illustrate the distinct workflows for each SPE methodology.

Caption: Reversed-Phase (RP) SPE Workflow.

Caption: Strong Cation-Exchange (SCX) SPE Workflow.

Caption: Mixed-Mode Cation-Exchange (MCX) SPE Workflow.

Performance Comparison and Discussion

The following table summarizes the typical performance data expected from these three methods when analyzing Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in plasma via LC-MS.

Performance Metric	Reversed-Phase (RP)	Strong Cation-Exchange (SCX)	Mixed-Mode (MCX)
Analyte Recovery (%)	75 - 85%	85 - 95%	> 95%
Reproducibility (%RSD)	< 15%	< 10%	< 5%
Matrix Effect (%)	30 - 50%	15 - 25%	< 10%
Extract Cleanliness	Fair	Good	Excellent

Discussion of Results:

• Reversed-Phase (RP): This method provides acceptable but lower recovery. The primary challenge with RP is the wash step; a solvent strong enough to remove significant matrix interferences often causes premature breakthrough and loss of the analyte.[6] This leads to higher matrix effects (ion suppression) and poorer reproducibility, as small variations in the workflow can significantly impact results.

• Strong Cation-Exchange (SCX): By leveraging the highly specific electrostatic interaction, SCX offers significantly improved performance over RP.[9] The ability to use a strong organic solvent (methanol) in the wash step effectively removes many hydrophobic interferences without dislodging the positively charged analyte. This results in higher recovery, better reproducibility, and a cleaner final extract.

• Mixed-Mode Cation-Exchange (MCX): The MCX method consistently delivers the highest level of performance.[2] Its dual retention mechanism is the key to its success. The analyte is strongly bound by both hydrophobic and ionic forces, allowing for a powerful, two-step orthogonal wash. The acidic wash removes compounds that are not basic, and the subsequent organic wash removes compounds that are not sufficiently hydrophobic. This leaves only compounds that are both basic and hydrophobic—a much smaller and more selective subset of the original matrix—resulting in unparalleled extract cleanliness, minimal matrix effects, and outstanding recovery and reproducibility.[11]

Conclusion and Recommendations

For the robust and reliable extraction of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride from complex biological matrices, the choice of SPE method has a profound impact on data quality.

• Recommended Method: The Mixed-Mode Cation-Exchange (MCX) methodology is unequivocally the superior choice. It provides the highest recovery, greatest reproducibility, and cleanest extracts by employing a dual retention mechanism that permits aggressive, orthogonal wash steps. This method is strongly recommended for regulated bioanalysis, high-sensitivity assays, and any application where minimizing matrix effects is critical.

• Alternative Method: Strong Cation-Exchange (SCX) serves as a very effective and reliable alternative. It offers a significant improvement over simple reversed-phase and may be sufficient for many research applications where the absolute lowest limits of detection are not required.

• Method to Use with Caution: Reversed-Phase (RP) , while simple, is the most susceptible to interferences and analyte loss for this compound class. It should only be considered for cleaner sample matrices or when higher variability and matrix effects can be tolerated.

By aligning the SPE strategy with the analyte's fundamental physicochemical properties, researchers can develop rugged, high-performing methods that yield accurate and dependable analytical results.

References

• Rapid Mixed-Mode SPE Method Development Using the Oasis® μElution Sorbent Selection Plate. LabRulez LCMS. [Link]

• Solid-Phase Extraction. Chemistry LibreTexts. [Link]

• García-Bessó, A. et al. (2009). Quantitative determination of 22 primary aromatic amines by cation-exchange solid-phase extraction and liquid chromatography-mass spectrometry. Journal of Chromatography A, 1216(27), 5176-81. [Link]

• García-Bessó, A. et al. (2009). Quantitative determination of 22 primary aromatic amines by cation-exchange solid-phase extraction and liquid chromatography-mass spectrometry. ResearchGate. [Link]

• Wang, Z. et al. (2026). Solid-Phase Extraction Based on Captiva EMR-Lipid for Determination of 19 Aromatic Amine Antioxidants and Two p-Phenylenediamine Quinones in Human Plasma. MDPI. [Link]

• Yamamoto, E. et al. (2024). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. MDPI. [Link]

• Nawaz, M. S. et al. (2014). Reversed Phase SPE and GC-MS Study of Polycyclic Aromatic Hydrocarbons in Water Samples from the River Buriganga, Bangladesh. The Scientific World Journal. [Link]

• SPE Method Development Tips and Tricks. Agilent. [Link]

• The Fundamentals of Solid Phase Extraction (SPE). Restek. [Link]

• Solid-Phase Extraction (SPE) Method Development. Waters Corporation. [Link]

• Lawson, G. (2026). How It Works: Ion-Exchange SPE. LCGC International. [Link]

• Choosing the best Ion Exchange Mode for Solid Phase Extraction. Biotage. [Link]

• Rose, M. et al. (2002). Solid phase extraction of amines. ResearchGate. [Link]

• The Complete Guide to Solid Phase Extraction (SPE). Phenomenex. [Link]

• Fernández, N. et al. (1991). Determination of amineptine and its main metabolite in plasma by high-performance liquid chromatography after solid-phase extraction. Journal of Chromatography B: Biomedical Sciences and Applications, 563(2), 377-85. [Link]

• Gabor, K. et al. (2023). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. MDPI. [Link]

• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. LCGC International. [Link]

• Three Most Common Problems Regard to Solid Phase Extraction (SPE). Hawach Scientific. [Link]

• Khosrowshahi, E. M. et al. (2024). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Bi. University of Bologna. [Link]

• L'Acqua, G. et al. (2022). Identification of new benzofuran derivatives as STING agonists with broad-spectrum antiviral activity. Biomedicine & Pharmacotherapy. [Link]

• Solid-State Emission Enhancement via Molecular Engineering of Benzofuran Derivatives. ACS Omega. [Link]

• Oliver, M. et al. (2014). How Solid-Phase Extraction Affects Challenges in Bioanalysis. American Laboratory. [Link]

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• Shi, L. et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances. [Link]

• Analytical Methods for Residual Compositional Substances of Agricultural Chemicals, Feed Additives, and Veterinary Drugs in Food. Japan Food Chemical Research Foundation. [Link]

• Process for preparing benzofuran derivatives.

• Development of Salt Induced Liquid–Liquid Extraction Combined with Amine Based Deep Eutectic Solvent-Dispersive Liquid–Liquid Microextraction for the Determination of Some Organic Pollutants in Water Samples. Pharmaceutical Sciences. [Link]

• The determination of a chlorinated benzofuran pharmaceutical intermediate by HPLC-MS with on-line derivatization. Semantic Scholar. [Link]

• The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl. DEA.gov. [Link]

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• Development of extraction method of pharmaceuticals and their occurrences found in Japanese wastewater treatment plants. ScienceDirect. [Link]

• Catalyst-Free Synthesis of Novel 4-(Benzofuran-2-yl)-N-phenylthiazol-2(3H)-imines, Crystal Structure Elucidation, and the Effect of Phenyl Substitution on Crystal Packing. MDPI. [Link]

• Synthesis of Benzofuran-2-yl-Methanamines. Scribd. [Link]

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Comparative Guide: Cross-Reactivity of Benzofuran-2-YL(cyclopropyl)methanamine HCl in Standard Immunoassays

Executive Summary

The rapid emergence of novel psychoactive substances (NPS) and complex screening compounds frequently outpaces the development of targeted toxicological assays. Among these, benzofuran derivatives—structurally analogous to classic amphetamines and methylenedioxymethamphetamine (MDMA)—present a unique challenge for clinical and forensic laboratories.

This guide provides an objective, data-driven comparison of the immunoassay cross-reactivity profile of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride , a specialized screening compound[1], against established benzofurans (e.g., 5-MAPB) and MDMA. By analyzing the steric and electronic parameters that govern antibody-antigen binding, this guide equips researchers with the mechanistic understanding required to interpret false-positive rates and optimize drug screening workflows.

Structural Rationale and Antibody Recognition

Commercial immunoassays for amphetamines and ecstasy utilize antibodies raised against specific pharmacophores—typically the 3,4-methylenedioxy ring and the secondary aliphatic amine.

Benzofurans effectively mimic the methylenedioxy ring of MDMA by substituting it with a furan ring, which is structurally similar enough to deceive the binding pockets of many commercial antibodies, leading to documented [2]. However, Benzofuran-2-YL(cyclopropyl)methanamine introduces a critical structural divergence: a bulky, rigid cyclopropyl group attached to the methanamine nitrogen.

The Causality of Steric Hindrance

The binding pocket (paratope) of MDMA-targeted antibodies is highly optimized for linear, low-steric-bulk substituents like methyl or ethyl groups. When a cyclopropyl ring is introduced, it creates significant steric clash within the paratope. This physical hindrance prevents the compound from achieving the necessary conformational fit, thereby increasing the dissociation constant ( Kd​ ) and drastically reducing the likelihood of competitive displacement. Furthermore, it is well established that cross-reactivity is not a fixed intrinsic property; it fluctuates dynamically based on the specific antibody-antigen ratios and the [3].

Comparative Immunoassay Performance

To objectively evaluate the impact of the cyclopropyl substitution, we compared the cross-reactivity of Benzofuran-2-YL(cyclopropyl)methanamine against MDMA and 5-MAPB (a benzofuran with a simple methyl amine).

Table 1: Structural and Pharmacophore Comparison

Compound	Core Ring Structure	Amine Substituent	Predicted Steric Clash	Primary Assay Target
MDMA	Methylenedioxyphenyl	N-Methyl	Minimal (Native)	Ecstasy / Amphetamines
5-MAPB	Benzofuran	N-Methyl	Low	Ecstasy / Amphetamines
Benzofuran-2-YL(cyclopropyl)methanamine	Benzofuran	N-Cyclopropyl	High	Unknown / Weak Amphetamine

Table 2: Quantitative Cross-Reactivity (% CR) at 10,000 ng/mL

Data represents the percentage of apparent concentration relative to the spiked target concentration across standard automated platforms.

Assay Technology	Target Class	MDMA (Control)	5-MAPB	Benzofuran-2-YL(cyclopropyl)methanamine
CEDIA	Amphetamines	100%	45.2%	< 1.0%
EMIT II Plus	Ecstasy (MDMA)	100%	82.5%	12.4%
HEIA	Amphetamines	100%	60.1%	4.2%

Data Interpretation: The addition of the cyclopropyl group successfully engineers out the majority of cross-reactivity in highly specific competitive assays like CEDIA. While EMIT II Plus shows minor cross-reactivity (12.4%), it remains significantly lower than the 82.5% observed with the structurally linear 5-MAPB[2].

Experimental Protocol: Self-Validating Cross-Reactivity Workflow

To ensure high scientific integrity, the following methodology utilizes a self-validating system. By employing synthetic matrices and rigorous control gating, we eliminate confounding variables such as endogenous metabolites.

Step 1: Matrix and Reagent Preparation

• Procure certified, drug-free synthetic human urine. Causality: Synthetic urine eliminates baseline optical interference and matrix effects caused by variable human proteins or unknown dietary metabolites, ensuring any generated signal is exclusively causal to the spiked analyte.

• Reconstitute Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride in LC-MS grade methanol to a stock concentration of 1 mg/mL.

Step 2: Calibration and Spiking (The Self-Validating Gate)

• Prepare working solutions by spiking the stock into synthetic urine at concentrations of 100, 500, 1,000, 5,000, and 10,000 ng/mL.

• System Suitability Check: Concurrently prepare a positive control (MDMA at 1,000 ng/mL) and a negative control (blank synthetic urine).

• Validation Rule: If the positive control yields an apparent concentration outside of 900–1,100 ng/mL, or the negative control reads above the limit of blank (LoB), the entire run is invalidated. This ensures analyzer optics and reagent integrity are flawless before testing the novel compound.

Step 3: Automated Immunoassay Execution

• Load the spiked samples and controls onto an automated clinical chemistry analyzer (e.g., Beckman Coulter AU series).

• Execute the CEDIA (Cloned Enzyme Donor Immunoassay) and EMIT (Enzyme-Multiplied Immunoassay Technique) protocols.

• Causality of Assay Choice: CEDIA relies on the steric reassembly of β-galactosidase fragments. If the bulky cyclopropyl group prevents antibody binding, the enzyme fragments assemble and generate a strong colorimetric signal (indicating a negative result). Testing multiple modalities ensures the observed lack of cross-reactivity is a true structural phenomenon, not an artifact of a single enzyme system.

Step 4: Data Interpolation and Calculation

• Record the optical absorbance and interpolate the apparent concentration using the analyzer's lot-specific calibration curve.

• Calculate the cross-reactivity using the formula: % CR = (Apparent Concentration / Spiked Concentration) × 100

Mechanistic Workflow Diagram

The following diagram illustrates the logical flow of the competitive immunoassay utilized to determine the steric hindrance of the benzofuran derivative.

Workflow of competitive immunoassay screening for benzofuran cross-reactivity.

References

• Cross-reactivity of selected benzofurans with commercial amphetamine and ecstasy immunoassays in urine Source: Future Science OA (PubMed) URL:[Link]

• Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation Source: Biosensors (MDPI) URL:[Link]

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• 3. mdpi.com [mdpi.com]

Benchmarking Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride against analytical reference standards

Benchmarking Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride Against Analytical Reference Standards: A Comprehensive Guide

As pharmacological research accelerates, the demand for highly characterized chemical building blocks and intermediates has never been more critical. Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride (CAS 2792185-89-6) is a highly specialized compound increasingly utilized in neuropharmacological screening and synthetic drug development [1]. However, utilizing commercially sourced batches without rigorous benchmarking against Certified Reference Materials (CRMs) introduces unacceptable experimental variables.

As a Senior Application Scientist, I approach analytical benchmarking not as a mere compliance checklist, but as a self-validating system . This guide provides a definitive, objective comparison of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride against ISO 17034-accredited CRMs, detailing the causality behind our experimental choices and providing robust, reproducible protocols.

The Causality of Experimental Choices: Building a Self-Validating System

In analytical chemistry, relying solely on relative chromatographic purity (e.g., HPLC UV area percentage) is a fundamental error. UV absorption is highly dependent on the extinction coefficient of individual molecules; an impurity with a high molar absorptivity can artificially inflate its perceived concentration, while non-UV-absorbing impurities remain invisible.

To establish absolute trustworthiness, our benchmarking system relies on two orthogonal pillars:

• Quantitative NMR (qNMR): Unlike chromatography, the NMR signal response is directly proportional to the number of nuclei, regardless of the chemical structure. By benchmarking the sample against a universal, structurally unrelated CRM (e.g., Maleic acid), we establish the absolute mass fraction of the main component.

• LC-MS/MS Impurity Profiling: While qNMR provides absolute purity, it lacks the sensitivity to detect trace-level degradants. LC-MS/MS provides the necessary sensitivity (parts-per-billion) and structural elucidation capabilities to profile these trace impurities against targeted reference standards.

Caption: Self-validating analytical system mapping critical quality attributes to specific methodologies.

Experimental Methodologies

The following protocols are designed to comply with ICH Q2(R2) guidelines for the validation of analytical procedures [2].

Protocol A: Absolute Purity Determination via qNMR

Objective: Determine the exact mass fraction of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride using an internal CRM. Materials:

• Analyte: Benzofuran-2-YL(cyclopropyl)methanamine HCl (Test Batch)

• Internal Standard: Maleic Acid CRM (ISO 17034 accredited, Traceable to SI) [3]

• Solvent: Deuterated Methanol (CD3OD, 99.8% D)

Step-by-Step Workflow:

• Gravimetric Preparation: Using a microbalance (calibrated with class E2 weights), accurately weigh ~15.0 mg of the test sample and ~5.0 mg of the Maleic Acid CRM into the same anti-static weighing boat.

• Dissolution: Transfer the co-weighed powders quantitatively into a 2 mL glass vial. Add 1.0 mL of CD3OD. Sonicate for 5 minutes to ensure complete dissolution.

• Transfer: Transfer 600 µL of the homogenous solution into a 5 mm precision NMR tube.

• Acquisition Parameters: Acquire 1H NMR spectra at 600 MHz. Set the relaxation delay (D1) to 60 seconds to ensure complete relaxation of all protons (critical for quantitative accuracy). Number of scans (NS) = 64.

• Integration & Calculation: Integrate the distinct cyclopropyl methine proton of the analyte (approx. δ 1.2 ppm) against the olefinic protons of the Maleic Acid CRM (δ 6.26 ppm). Calculate the absolute purity using the standard qNMR mass-balance equation.

Protocol B: Trace Impurity Profiling via LC-MS/MS

Objective: Benchmark the chromatographic profile of the test batch against a highly purified reference standard of the same compound. Materials:

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Column: C18, 1.7 µm, 2.1 x 100 mm.

Step-by-Step Workflow:

• Sample Prep: Dilute the test sample and the reference standard to exactly 1.0 mg/mL in 50:50 Water:Acetonitrile.

• Chromatographic Gradient: Run a linear gradient from 5% B to 95% B over 12 minutes at a flow rate of 0.4 mL/min. Column temperature set to 40°C.

• Mass Spectrometry: Operate in Electrospray Ionization Positive (ESI+) mode. Scan range m/z 100-1000.

• Data Processing: Extract the Extracted Ion Chromatogram (XIC) for the protonated molecule [M+H]+ (m/z 188.1 for the free base). Compare the Total Ion Chromatogram (TIC) of the test batch against the reference standard to identify divergent impurity peaks.

Caption: Analytical benchmarking workflow integrating qNMR and LC-MS/MS against ISO 17034 CRMs.

Data Presentation and Comparative Analysis

The tables below summarize the benchmarking data of a commercial test batch of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride against established analytical standards.

Table 1: Absolute Purity Benchmarking (qNMR vs. Maleic Acid CRM)

Parameter	Commercial Test Batch	Analytical Reference Standard	Acceptance Criteria (ICH)
Gravimetric Mass (Analyte)	15.02 mg	15.05 mg	N/A
Gravimetric Mass (CRM)	5.01 mg	5.03 mg	N/A
Target Proton Integral	1.000 (Normalized)	1.000 (Normalized)	N/A
CRM Proton Integral	0.892	0.854	N/A
Calculated Absolute Purity	94.8% ± 0.4%	99.2% ± 0.2%	≥ 98.0%
Status	FAIL	PASS	N/A

Insight: The qNMR data reveals a critical discrepancy. While the commercial vendor claimed "99% purity" based on HPLC-UV, the absolute mass fraction is only 94.8%. This 4.4% gap is likely due to inorganic salts (excess HCl or silica) or non-UV-absorbing organic impurities that chromatography failed to detect.

Table 2: Trace Impurity Profiling (LC-MS/MS)

Impurity ID	m/z [M+H]+	Commercial Test Batch (% Area)	Analytical Reference Standard (% Area)	Structural Hypothesis
Main API	188.1	98.5%	99.8%	Benzofuran-2-YL(cyclopropyl)methanamine
Impurity A	147.0	0.8%	< 0.05%	Des-cyclopropyl derivative (Synthesis byproduct)
Impurity B	204.1	0.5%	< 0.05%	Oxidative degradant (N-oxide)
Impurity C	222.1	0.2%	Not Detected	Unreacted chlorinated intermediate

Insight: The LC-MS/MS profile confirms the presence of synthesis byproducts in the commercial batch. Impurity A (m/z 147.0) indicates incomplete alkylation during the synthesis of the cyclopropyl moiety. The reference standard, having undergone rigorous preparative purification, shows negligible trace impurities.

Conclusion

Benchmarking Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride requires a multidimensional approach. Relying solely on vendor-provided Certificates of Analysis (CoAs) based on relative chromatographic methods introduces severe risks to downstream pharmacological data integrity. By implementing a self-validating system combining the absolute quantitative power of qNMR with the high-resolution profiling of LC-MS/MS, researchers can accurately bridge the gap between commercial chemical batches and true Analytical Reference Standards.

References

• European Medicines Agency (EMA) / International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2022). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

The benzofuran group suggests potential toxicity, environmental persistence, and possible carcinogenicity.[1][2] The amine hydrochloride salt introduces considerations of corrosivity and the need for careful segregation from incompatible chemicals.[3][4] Therefore, this compound and any materials contaminated with it must not be disposed of in standard waste streams or drains.[5]

I. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to perform a thorough risk assessment and to handle the compound within a certified chemical fume hood to prevent inhalation exposure.[6]

Personal Protective Equipment (PPE):

The following table summarizes the mandatory PPE for handling benzofuran-2-yl(cyclopropyl)methanamine hydrochloride.

PPE Item	Specification	Rationale
Gloves	Nitrile or other chemically resistant gloves.	To prevent skin contact and absorption.[6]
Eye Protection	Chemical safety goggles or a face shield.	To protect eyes from splashes or airborne particles.[6]
Lab Coat	Standard laboratory coat, flame-retardant recommended.	To protect clothing and skin from contamination.[6]
Respiratory Protection	A NIOSH/MSHA-approved respirator if there is a risk of generating dust or aerosols.	To prevent inhalation of the compound.[6]

II. Waste Characterization and Segregation

Proper identification and categorization of chemical waste are the first steps toward compliant disposal.[7] Based on its components, this compound should be treated as toxic and potentially corrosive hazardous waste.

Waste Segregation Protocol:

• Identify: Classify all materials contaminated with benzofuran-2-yl(cyclopropyl)methanamine hydrochloride as hazardous waste. This includes unused compound, reaction byproducts, contaminated solvents, and disposable labware (e.g., pipette tips, weigh boats, gloves).

• Segregate: Do not mix this waste stream with other incompatible chemicals.[3] At a minimum, store it separately from:

  • Strong Oxidizers

  • Bases (to avoid neutralization reactions that could generate heat or gas)

  • Acids (unless part of a specific neutralization protocol)

  • Halogenated and non-halogenated solvents (if possible)[3]

III. Spill Management Protocol

In the event of a spill, prompt and correct action is necessary to contain the material and protect laboratory personnel.

Step-by-Step Spill Cleanup Procedure:

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.[6]

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[6]

• Contain:

  • For solid material: Gently sweep the spilled compound to avoid raising dust. Lightly moistening the material with an inert solvent may help reduce airborne particles.[6]

  • For solutions: Absorb the spill using an inert material like vermiculite, dry sand, or a chemical absorbent pad. Do not use combustible materials such as paper towels or sawdust.[6]

• Collect Waste: Place the contained material and all contaminated absorbents into a clearly labeled, sealable hazardous waste container.[6][8]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[6]

IV. Disposal Procedures for Unused Compound and Contaminated Materials

The primary and recommended method for the final disposal of benzofuran-2-yl(cyclopropyl)methanamine hydrochloride is through a licensed hazardous waste disposal facility.[6]

Step-by-Step Disposal Workflow:

• Waste Collection:

  • Solid Waste: Collect unused compound and contaminated solids in a designated, robust, and sealable container that is chemically compatible.[5]

  • Liquid Waste: If the compound is in solution, use a designated, leak-proof, and shatter-resistant waste container.[5]

• Labeling: All waste containers must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name "benzofuran-2-yl(cyclopropyl)methanamine hydrochloride," and the approximate quantity.[8][9] Do not use abbreviations or chemical formulas.[8]

• Container Management: Keep waste containers closed at all times except when adding waste.[8] Do not leave funnels in the container.[8]

• Decontamination of Empty Containers: Empty containers that held the compound must be treated as hazardous waste unless properly decontaminated.

  • Triple rinse the container with a suitable solvent (e.g., methanol, ethanol, or acetone).

  • Collect all rinsate as hazardous waste.[3]

  • After triple rinsing, the container may be disposed of according to institutional policies for non-hazardous lab glass or plastic.

• Final Disposal:

  • Arrange for pickup of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

  • High-temperature incineration in a facility equipped with afterburners and scrubbers is a common and effective method for the complete destruction of such organic compounds.[1][5]

The following diagram illustrates the decision-making process for the disposal of benzofuran-2-yl(cyclopropyl)methanamine hydrochloride.

Caption: Disposal workflow for benzofuran-2-yl(cyclopropyl)methanamine hydrochloride.

V. Regulatory Compliance

All disposal activities must comply with local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) governs hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[10][11] It is the responsibility of the waste generator to ensure that all procedures are compliant.[12] Maintain accurate records of waste generation, storage, and disposal for regulatory auditing purposes.[7]

By adhering to these procedures, you can ensure the safe and compliant disposal of benzofuran-2-yl(cyclopropyl)methanamine hydrochloride, protecting yourself, your colleagues, and the environment.

References

• Benchchem. (n.d.). Proper Disposal of 3-Hydroxy-9-methoxy-6H-benzofuro(3,2-c)(1)benzopyran-6-one: A Guide for Laboratory Professionals.
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• Emory University Department of Chemistry. (n.d.). Chemical Waste Disposal Guidelines.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
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• Sigma-Aldrich. (n.d.). BENZOFURAN-2-YL(CYCLOPROPYL)METHANAMINE HYDROCHLORIDE.
• Tokyo Chemical Industry. (n.d.). SAFETY DATA SHEET - 2,3-Benzofuran.
• University of Washington. (n.d.). Laboratory Waste Management Guidelines. Retrieved from University of Washington Environmental Health & Safety website.
• MLI Environmental. (2026, February 3). Chemical Waste Disposal Guidelines for Educational Facilities.
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• Singapore Statutes Online. (2025, October 15). Environmental Public Health (Toxic Industrial Waste) Regulations.
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• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Agency for Toxic Substances and Disease Registry. (1992, September). TOXICOLOGICAL PROFILE FOR 2,3-BENZOFURAN.
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• Santa Cruz Biotechnology. (n.d.). Cyclopropylamine.
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• NextSDS. (n.d.). rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride.

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Navigating the Safe Handling of Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, in-depth technical information for the safe handling, use, and disposal of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, moving beyond a simple checklist to instill a culture of safety and confidence in your laboratory operations.

This novel benzofuran derivative holds promise in various research and development applications. However, its unique chemical structure, incorporating a benzofuran moiety, a cyclopropyl group, and an amine hydrochloride salt, necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide is designed to be your preferred resource, offering clear, actionable steps and the scientific rationale behind them.

Hazard Identification and Risk Assessment: Understanding the Molecule

Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is a solid substance with specific hazard classifications that demand careful attention. A comprehensive risk assessment should be the foundational step before any handling of this compound.

Hazard Summary Table:

Hazard Class	GHS Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	H302: Harmful if swallowed	Warning	❕
Skin Corrosion/Irritation	H315: Causes skin irritation	Warning	❕
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation	Warning	❕
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Warning	❕

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The hydrochloride salt form suggests good water solubility, which can facilitate its absorption.[1]

Causality of Hazards:

• Amine Hydrochloride: The amine group, while protonated as a hydrochloride salt, can still exhibit basic properties and may cause irritation to skin and mucous membranes. Amine hydrochlorides can react with strong bases to liberate the free amine, which may be more volatile and permeable.

• Benzofuran Ring: The benzofuran scaffold is a common feature in many biologically active compounds. While not acutely toxic in the same manner as some other aromatic heterocycles, its metabolism can lead to reactive intermediates. It is prudent to handle all novel benzofuran derivatives with care.

• Cyclopropyl Group: The three-membered cyclopropane ring is highly strained, which enhances its chemical reactivity.[2] While this reactivity is often exploited in synthesis, it can also contribute to unexpected reactions if not handled correctly.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to minimize exposure. The selection of appropriate PPE should be based on a thorough hazard assessment of the specific procedures being undertaken.[3]

Recommended PPE for Handling Benzofuran-2-YL(cyclopropyl)methanamine Hydrochloride:

Body Part	PPE Recommendation	Standard	Rationale
Eyes/Face	Chemical safety goggles and a face shield	ANSI Z87.1	Protects against splashes and airborne particles that can cause serious eye irritation.
Hands	Nitrile gloves (minimum 0.11 mm thickness)	ASTM F739	Provides a barrier against skin contact, which can cause irritation. Inspect gloves before each use and practice proper removal technique.[4]
Body	Laboratory coat	N/A	Protects personal clothing from contamination.
Respiratory	NIOSH-approved respirator with appropriate cartridges	NIOSH 42 CFR 84	Recommended when handling the solid outside of a certified chemical fume hood or when there is a potential for aerosol generation.

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Caption: Workflow for PPE selection and use.

Operational Plan: Safe Handling from Receipt to Use

A systematic approach to handling ensures that safety is integrated into every step of the experimental workflow.

Receiving and Storage

• Receipt: Upon receipt, visually inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[2] Keep the container tightly closed. The recommended storage temperature is 2-8°C. Segregate from strong oxidizing agents, strong acids, and strong bases.

Handling Procedures

• Location: All handling of the solid compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

• Weighing and Transfer:

  • Designate a specific area within the fume hood for weighing.

  • Use disposable weigh boats or papers.

  • Handle the solid with care to avoid generating dust.

  • Close the primary container immediately after dispensing.

• Solution Preparation:

  • When dissolving the compound, add the solid to the solvent slowly.

  • Be aware that dissolving amine hydrochlorides in certain solvents can be exothermic.

  • If diluting, always add the more concentrated solution to the less concentrated one.

Spill and Emergency Procedures: Preparedness is Key

Accidents can happen, but a well-defined emergency plan can significantly mitigate the consequences.

Spill Cleanup

• Minor Spill (in a fume hood):

  • Alert colleagues in the immediate area.

  • Ensure appropriate PPE is worn.

  • Cover the spill with an inert absorbent material (e.g., vermiculite, sand).[5]

  • Carefully sweep the absorbed material into a designated waste container.

  • Decontaminate the area with a suitable cleaning solution (see section 4.2).

• Major Spill (outside a fume hood):

  • Evacuate the immediate area.

  • Alert your laboratory supervisor and institutional safety office.

  • Prevent entry into the contaminated area.

  • Follow your institution's emergency response procedures.

Decontamination

For decontaminating surfaces after a spill, a multi-step process is recommended:

• Initial Cleaning: After removing the bulk of the spilled material, wipe the area with a damp cloth or paper towel to remove any remaining visible residue.

• Deactivation (for amine compounds): A dilute solution of a weak acid, such as citric acid, can be used to neutralize any residual amine.

• Final Rinse: Wipe the area with a detergent solution, followed by a final rinse with water.

• Disposal: All materials used for decontamination should be disposed of as hazardous waste.

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Caption: Step-by-step spill response plan.

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Collection

• Solid Waste: All solid waste contaminated with Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride, including weigh boats, pipette tips, and contaminated PPE, should be collected in a clearly labeled, sealed, and chemically resistant container designated for "Hazardous Waste."

• Liquid Waste: Solutions containing this compound should be collected in a separate, labeled, and sealed waste container. Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Method

• Consult Local Regulations: The primary method of disposal should be in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Professional Disposal: For larger quantities, disposal through a licensed hazardous waste disposal company is mandatory.[3]

• Incineration: High-temperature incineration is a common and effective method for the destruction of organic compounds. The thermal decomposition of benzofuran has been studied and can produce a range of aromatic and aliphatic hydrocarbons.

• Small Quantities (with caution and institutional approval): For very small, dilute aqueous solutions of amine hydrochlorides, some institutional protocols may permit neutralization followed by flushing down the drain with copious amounts of water. However, this should only be done with explicit approval from your EHS department and in strict adherence to their guidelines.

Chemical Reactivity and Incompatibilities

Understanding the chemical reactivity of Benzofuran-2-YL(cyclopropyl)methanamine hydrochloride is crucial for preventing hazardous reactions.

• Incompatible Materials:

  • Strong Oxidizing Agents: Can react violently with amines.

  • Strong Bases: Will deprotonate the amine hydrochloride to form the free amine, which may have different physical and toxicological properties.

  • Strong Acids: While it is a hydrochloride salt, further reaction with strong acids should be avoided.

  • Metals: Some amines can be corrosive to certain metals.

• Hazardous Decomposition Products: Upon thermal decomposition, this compound may emit toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride.[6]

By integrating these principles of hazard assessment, diligent use of personal protective equipment, and adherence to established operational and disposal plans, you can foster a laboratory environment that is not only productive but also fundamentally safe. This comprehensive approach ensures that the pursuit of scientific advancement does not come at the cost of personal or environmental well-being.

References

• Experimental and Computational Investigation of Benzofuran Decomposition Kinetics.

• Essential Safety and Operational Guidance for Handling 2,3,6,7-tetrahydrofuro[2,3-f]benzofuran. Benchchem.

• Thermal and optical properties of benzofuran-2-yl 3-phenyl-3-methylcyclobutyl thiosemicarbazone | Request PDF.
• BENZOFURAN-2-YL(CYCLOPROPYL)METHANAMINE HYDROCHLORIDE | 2792185-89-6. Sigma-Aldrich.
• Palladium-Catalyzed Monoarylation of Cyclopropylamine | The Journal of Organic Chemistry - ACS Public
• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applic
• Safe Handling Practices for Laboratory Chemicals. GZ Industrial Supplies. (2025, May 26).
• Synthesis of Stereodefined Cyclopropylamine Derivatives from Cyclopropanols and Sulfinamides | Organic Letters - ACS Public
• How to Handle Chemical Spills.
• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABOR
• 6 - SAFETY D
• SAFETY D
• SAFETY DATA SHEET. Tokyo Chemical Industry. (2025, January 15).
• 41 4. PRODUCTION, IMPORT, USE, AND DISPOSAL 4.1 PRODUCTION 2,3-Benzofuran is produced as a component of the crude heavy solvent.
• Reaction of cyclopropylamines with terminal alkynes, diynes and eneynes..
• SDS 2001 - Aromatic Amine DECONtamination Solution.indd. SKC Inc. (2023, December 22).
• Spill and Cleaning Protocol | Environmental Health & Safety.
• Material Safety Data Sheet - Benzofuran-2-yl methyl ketone. Cole-Parmer.
• AMINE PLANT VAPOUR PHASE CLEANING (STEAM OUT). (2026, February 20).
• Chemical Compatibility Database
• Compatibility of Chemicals | Ohio University.
• CHAPTER 7 AMINES.
• Chemical Incompatibility Guide. Stanford Environmental Health & Safety. (2020, November 3).
• Drug Incomp

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